(1R)-1-(4-propylphenyl)ethan-1-ol

• CAS: 105364-41-8

Core Science & Biosynthesis

Technical Master File: (1R)-1-(4-propylphenyl)ethan-1-ol

Precision Synthesis & Application in Chiral Mesogens and API Design

Executive Summary

(1R)-1-(4-propylphenyl)ethan-1-ol (CAS 105364-41-8 ) is a high-value chiral secondary alcohol. Unlike its more common isobutyl analog (a precursor to ibuprofen), the n-propyl variant serves a specialized role in two distinct high-tech sectors: liquid crystal (LC) engineering and structure-activity relationship (SAR) profiling in medicinal chemistry.

As a Senior Application Scientist, I classify this molecule as a "Chiral Mesogenic Synthon." Its rigid phenyl core, coupled with a flexible n-propyl tail and a chiral hydroxyl handle, allows it to induce helical twist in nematic liquid crystals (creating cholesteric phases) or serve as a stereodefined scaffold for lipophilic drug candidates.

This guide details the Corey-Bakshi-Shibata (CBS) asymmetric reduction as the gold-standard synthesis protocol, ensuring >98% enantiomeric excess (ee), and outlines its critical applications.

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property	Specification / Data	Notes
IUPAC Name	(1R)-1-(4-propylphenyl)ethanol	Stereochemistry at C1 is (R)
CAS Number	105364-41-8	Specific to the (R)-enantiomer
Molecular Formula	C₁₁H₁₆O
Molecular Weight	164.25 g/mol
Physical State	Colorless to pale yellow liquid	Viscous oil at RT
Boiling Point	~115–120 °C at 5 mmHg	Predicted based on isopropyl analog
Chirality	Dextrorotatory (+)	Typical for (R)-alkyl-phenyl-ethanols
Solubility	Soluble in DCM, THF, MeOH, EtOH	Immiscible in water
Key Impurities	4-propylacetophenone, (S)-enantiomer	Monitor via Chiral GC/HPLC

Core Synthesis: Asymmetric CBS Reduction

Rationale: While enzymatic resolution is possible, the Corey-Bakshi-Shibata (CBS) reduction is preferred for research and scale-up due to its predictability, scalability, and ability to yield extremely high enantiomeric excess (>98% ee) without the need for complex biological media.

Mechanism of Action

The reaction utilizes a chiral oxazaborolidine catalyst (derived from proline) to activate borane (BH₃). The catalyst binds the ketone substrate and the borane reagent, orienting them in a rigid transition state that forces hydride delivery to the Re-face of the carbonyl, yielding the (R)-alcohol.

Protocol: Synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol

Reagents:

• Substrate: 4'-Propylacetophenone (1.0 eq)

• Catalyst: (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 10 mol%)

• Reductant: Borane-THF complex (BH₃[1]·THF, 1.0 M, 0.6 eq) or Catecholborane

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation (Moisture Control):

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum.

  • Critical: The CBS catalyst is sensitive to moisture. All transfers must use cannula or syringe techniques under positive nitrogen pressure.

• Catalyst Activation:

  • Charge the flask with (R)-Me-CBS catalyst (10 mol%) and anhydrous THF.

  • Cool the system to -20 °C . Lower temperatures increase enantioselectivity by rigidifying the transition state.

• Reductant Addition:

  • Add the Borane-THF complex dropwise to the catalyst solution. Stir for 10 minutes to form the active catalyst-borane complex.

• Substrate Addition (The Control Step):

  • Dissolve 4'-propylacetophenone in minimal anhydrous THF.

  • Add this solution slowly over 30–60 minutes via syringe pump.

  • Why? Slow addition maintains a low concentration of ketone relative to the catalyst, preventing uncatalyzed (racemic) background reduction by free borane.

• Quenching & Workup:

  • Monitor conversion via TLC (eluent: 20% EtOAc/Hexanes).

  • Once complete (< 1% ketone remaining), quench carefully with methanol (gas evolution: H₂).

  • Add 1N HCl to break the boron-nitrogen complex.

  • Extract with diethyl ether (3x), wash with brine, dry over MgSO₄, and concentrate.

• Purification:

  • Flash Chromatography: Silica gel (Hexanes:EtOAc 90:10).

  • Distillation: Kugelrohr distillation (high vacuum) for ultra-pure applications (e.g., liquid crystals).

Visualization: CBS Catalytic Cycle

The following diagram illustrates the stereochemical control mechanism. The (R)-CBS catalyst ensures the hydride attacks from the specific face required to generate the (R)-configuration.

Figure 1: Catalytic cycle of the CBS reduction.[1][2][3][4] The chiral catalyst coordinates both the borane and the ketone, enforcing a specific geometry that dictates the stereochemical outcome.

Applications & Strategic Value

A. Liquid Crystal (LC) Dopants

In the display and photonics industry, (1R)-1-(4-propylphenyl)ethan-1-ol is derivatized (often esterified) to create chiral dopants .

• Mechanism: When added to a nematic LC host, the chiral center induces a macroscopic helical twist.

• Helical Twisting Power (HTP): The efficiency of this twist is measured by HTP. The n-propyl tail provides excellent compatibility with standard LC hosts (like cyanobiphenyls) due to structural similarity, preventing phase separation while the chiral center drives the cholesteric phase formation.

B. Pharmaceutical Development (SAR)

This compound serves as a critical probe in Structure-Activity Relationship studies for "profen" drugs and other lipophilic inhibitors.

• Lipophilicity Tuning: The n-propyl group is less bulky than an isobutyl (ibuprofen) or tert-butyl group but more lipophilic than an ethyl group. This allows medicinal chemists to fine-tune the fit of the molecule into a hydrophobic protein pocket.

• Metabolic Stability: The n-propyl chain is susceptible to specific P450 oxidation patterns (terminal hydroxylation), offering a distinct metabolic profile compared to branched alkyl chains.

Comparative Analog Table:

Analog	R-Group	Primary Application	Steric Bulk
CAS 105364-41-8	n-Propyl	LC Dopants, SAR Probes	Medium (Flexible)
Ibuprofen Interm.	Isobutyl	NSAID Synthesis	High (Branched)
Fenoprofen Interm.	Phenoxy	NSAID Synthesis	High (Aromatic)
Ethyl Analog	Ethyl	General Building Block	Low

Quality Control & Validation

Trustworthiness in data is paramount. Every batch must be validated using the following self-validating system:

• Enantiomeric Excess (ee):

  • Method: Chiral HPLC using a Daicel Chiralcel OD-H or AD-H column.

  • Mobile Phase: Hexane:Isopropanol (98:2).

  • Expectation: The (R)-enantiomer should elute distinct from the (S)-minor peak. Target >98% ee.

• Absolute Configuration:

  • Method: Optical Rotation (Polarimetry).

  • Standard:

    value should be positive (+) in methanol.

• Chemical Purity:

  • Method: GC-MS or ¹H-NMR (CDCl₃). Look for the characteristic doublet at ~1.45 ppm (methyl group) and the quartet at ~4.85 ppm (chiral methine).

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). "Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines." Journal of the American Chemical Society.[5]

• Deloux, L., & Srebnik, M. (1993). "Asymmetric boron-catalyzed reactions." Chemical Reviews.

• Hird, M. (2007). "Fluorinated liquid crystals: properties and applications." Chemical Society Reviews. (Context on alkyl-phenyl mesogens).

• PubChem Compound Summary. "1-(4-isopropylphenyl)ethanol" (Analogous physical data source).[6]

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• 2. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 4. CBS_reduction [chemeurope.com]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. 1-[4-(Propan-2-yl)phenyl]ethan-1-ol | C11H16O | CID 299156 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction: The Significance of Chiral Alcohols in Modern Drug Development

An In-depth Technical Guide to (R)-1-(4-n-propylphenyl)ethanol: Synthesis, Characterization, and Applications

In the landscape of pharmaceutical sciences, chirality is a fundamental principle that dictates the efficacy and safety of a vast number of therapeutic agents. Chiral secondary alcohols, in particular, are ubiquitous structural motifs and invaluable intermediates for synthesizing complex, single-enantiomer drugs.[1][2] The precise three-dimensional arrangement of the hydroxyl group can lead to stereospecific interactions with biological targets, such as enzymes and receptors. Consequently, one enantiomer may exhibit the desired therapeutic effect while the other could be inactive or even responsible for adverse effects.[3]

This guide focuses on (R)-1-(4-n-propylphenyl)ethanol , a chiral secondary alcohol that, while not extensively documented as a final drug product, represents a vital class of building blocks for medicinal chemistry. Its structure, featuring a stereogenic carbinol center adjacent to a functionalized aromatic ring, makes it an exemplary model for discussing the critical aspects of asymmetric synthesis, stereochemical characterization, and potential applications in drug discovery. As a structural analog of intermediates used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), its study provides valuable insights for researchers and drug development professionals aiming to create novel chemical entities with tailored pharmacological profiles.[]

This document, authored from the perspective of a Senior Application Scientist, provides a technical overview of its chemical properties, detailed protocols for its enantioselective synthesis, methods for its characterization, and a discussion of its potential role as a strategic intermediate in pharmaceutical research.

Chemical Structure and Physicochemical Properties

The molecular structure of (R)-1-(4-n-propylphenyl)ethanol consists of a benzene ring substituted at the para (1,4) positions with an n-propyl group and a 1-hydroxyethyl group. The chiral center is located at the carbon atom bearing the hydroxyl group (C-1 of the ethanol moiety), with the "(R)" designation defined by the Cahn-Ingold-Prelog priority rules.

The n-propyl group imparts a degree of lipophilicity to the molecule, which can be a crucial parameter in modulating the pharmacokinetic properties of potential drug candidates, such as membrane permeability and bioavailability.

Table 1: Physicochemical Properties of 1-(4-n-propylphenyl)ethanol

Property	Value	Source
Molecular Formula	C₁₁H₁₆O	Calculated
Molecular Weight	176.26 g/mol	Calculated
IUPAC Name	(1R)-1-(4-propylphenyl)ethan-1-ol	IUPAC Nomenclature
Precursor CAS No.	2932-65-2 (for 4'-propylacetophenone)	[5]
Appearance	Colorless oil (Predicted)	Analogy to similar compounds[6]
Boiling Point	Not available	-
LogP (Predicted)	~2.8-3.2	Calculated Estimate
Topological Polar Surface Area	20.2 Ų	Analogy to similar compounds[7]

Asymmetric Synthesis: From Prochiral Ketone to Enantiopure Alcohol

The most efficient and industrially relevant strategy for producing enantiomerically pure (R)-1-(4-n-propylphenyl)ethanol is the asymmetric reduction of its corresponding prochiral ketone, 4'-propylacetophenone .[5] This transformation is a cornerstone of modern synthetic chemistry, with several robust methodologies available, including biocatalysis and catalytic asymmetric hydrogenation.[2][8]

Here, we detail a protocol based on catalytic asymmetric transfer hydrogenation (ATH), a method prized for its operational simplicity, high selectivity, and the use of readily available hydrogen donors like isopropanol.

Causality in Experimental Design: Why Asymmetric Transfer Hydrogenation?

The choice of ATH using a Ruthenium-based catalyst is deliberate. These catalytic systems, often featuring a chiral diamine ligand and a π-arene ligand (like p-cymene), create a well-defined chiral environment. The mechanism involves the formation of a ruthenium-hydride species, which delivers the hydride to one specific face of the ketone's carbonyl group. The enantioselectivity is dictated by the steric and electronic interactions between the substrate and the chiral ligand, ensuring the formation of the desired (R)-alcohol with high enantiomeric excess (ee). Isopropanol serves as both the solvent and the terminal reductant (hydrogen source), making the process atom-economical and avoiding the need for high-pressure gaseous hydrogen.

Experimental Workflow: Asymmetric Transfer Hydrogenation

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Detailed Step-by-Step Protocol

• Materials: 4'-propylacetophenone, [{RuCl₂(p-cymene)}₂], (1R,2R)-(+)-N-(p-tosyl)-1,2-diphenylethylenediamine ((R,R)-TsDPEN), Sodium Hydroxide (NaOH), Anhydrous 2-Propanol (IPA), Diethyl Ether, Anhydrous Magnesium Sulfate, Deionized Water.

• Catalyst Pre-activation: In a Schlenk flask under an argon atmosphere, dissolve the ruthenium dimer [{RuCl₂(p-cymene)}₂] (0.005 mol equivalents) and the chiral ligand (R,R)-TsDPEN (0.01 mol equivalents) in anhydrous 2-propanol (10 mL). Stir the solution for 20-30 minutes at room temperature until a homogeneous catalyst solution forms.

• Reaction Setup: In a separate three-neck round-bottom flask equipped with a reflux condenser and under an argon atmosphere, dissolve 4'-propylacetophenone (1.0 equivalent) in anhydrous 2-propanol (50 mL). Add powdered NaOH (0.05 equivalents).

• Initiation: Add the pre-activated catalyst solution from step 1 to the ketone solution via cannula.

• Reaction: Heat the reaction mixture to 80°C and stir vigorously. The progress of the reduction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting ketone is fully consumed (typically 2-6 hours).

• Quench and Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by adding deionized water (50 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine (2 x 30 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the pure (R)-1-(4-n-propylphenyl)ethanol. The enantiomeric excess (ee) should be determined by chiral HPLC analysis.

Spectroscopic Characterization: A Self-Validating System

Confirmation of the structure and stereochemical purity of the synthesized product is paramount. A combination of NMR spectroscopy, IR spectroscopy, and chiral chromatography provides a self-validating system to ensure the identity and quality of the compound.

Predicted ¹H and ¹³C NMR Data

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.28 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the ethanol group.

  • δ 7.15 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the n-propyl group.

  • δ 4.87 (q, J=6.4 Hz, 1H): The carbinol proton (CH-OH), its quartet splitting confirms it is adjacent to a methyl group.

  • δ 2.58 (t, J=7.6 Hz, 2H): The benzylic CH₂ of the n-propyl group.

  • δ 1.85 (s, 1H): The hydroxyl proton (-OH). This signal may be broad and its position can vary.

  • δ 1.62 (sextet, J=7.5 Hz, 2H): The middle CH₂ of the n-propyl group.

  • δ 1.48 (d, J=6.4 Hz, 3H): The methyl group adjacent to the carbinol center.

  • δ 0.93 (t, J=7.3 Hz, 3H): The terminal CH₃ of the n-propyl group.

• ¹³C NMR (101 MHz, CDCl₃):

  • δ 143.5: Aromatic C (quaternary, attached to ethanol group).

  • δ 142.0: Aromatic C (quaternary, attached to propyl group).

  • δ 128.6: Aromatic CH (ortho to propyl group).

  • δ 125.5: Aromatic CH (ortho to ethanol group).

  • δ 70.4: Carbinol C (CH-OH).

  • δ 37.9: Benzylic CH₂ of the propyl group.

  • δ 25.2: Methyl C (adjacent to carbinol).

  • δ 24.5: Middle CH₂ of the propyl group.

  • δ 13.9: Terminal CH₃ of the propyl group.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups:

• ~3350 cm⁻¹ (broad): O-H stretching vibration, characteristic of the alcohol.

• ~3050-3020 cm⁻¹: Aromatic C-H stretching.

• ~2960-2870 cm⁻¹: Aliphatic C-H stretching from the methyl and n-propyl groups.

• ~1515, 1460 cm⁻¹: Aromatic C=C ring stretching vibrations.

• ~1080 cm⁻¹: C-O stretching vibration of the secondary alcohol.

Applications in Research and Drug Development

Chiral secondary alcohols are pivotal synthons in pharmaceutical development. While (R)-1-(4-n-propylphenyl)ethanol may not be a final API, its true value lies in its role as a versatile chiral building block.

Rationale: A Scaffold for NSAID Analogs and Novel Therapeutics

The structural similarity to intermediates for profen-class NSAIDs is significant. For example, 1-(4-isobutylphenyl)ethanol is a known intermediate and metabolite related to ibuprofen.[][10] By replacing the isobutyl group with an n-propyl group, medicinal chemists can systematically probe the steric and electronic requirements of a drug's target binding pocket. This type of analog synthesis is fundamental to lead optimization, where modifications to peripheral alkyl groups can fine-tune a compound's potency, selectivity, and metabolic stability.

Derivatives of this alcohol could be explored for anti-inflammatory, analgesic, or other biological activities. The hydroxyl group serves as a reactive handle for further chemical transformations, such as esterification to create prodrugs, oxidation to the corresponding ketone, or etherification to build more complex molecular architectures.

Hypothetical Drug Synthesis Pathway

The following diagram illustrates how a chiral alcohol like (R)-1-(4-n-propylphenyl)ethanol can be incorporated into a synthetic route to produce a hypothetical chiral drug molecule.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. Highly Enantioselective Production of Chiral Secondary Alcohols Using Lactobacillus paracasei BD101 as a New Whole Cell Biocatalyst and Evaluation of Their Antimicrobial Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-n-Propylacetophenone [webbook.nist.gov]
• 6. 1-(4-Methylphenyl)ethanol | CAS#:536-50-5 | Chemsrc [chemsrc.com]
• 7. 1-(4-Ethylphenyl)ethanol | C10H14O | CID 13481016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. EP0358420A2 - Method of producing 1-(4'-isobutylphenyl) ethanol - Google Patents [patents.google.com]

difference between 1-(4-propylphenyl)ethanol and 1-(4-isopropylphenyl)ethanol

An In-depth Technical Guide to the Structural Isomers: 1-(4-propylphenyl)ethanol and 1-(4-isopropylphenyl)ethanol

Executive Summary

This technical guide provides a comprehensive analysis of the structural isomers 1-(4-propylphenyl)ethanol and 1-(4-isopropylphenyl)ethanol. While sharing the same molecular formula (C₁₁H₁₆O) and molecular weight (164.24 g/mol ), the seemingly minor difference in the alkyl substituent—a linear n-propyl group versus a branched isopropyl group—gives rise to distinct physicochemical properties, spectroscopic signatures, and potential biological activities. This document elucidates these differences through a detailed examination of their molecular structures, synthetic pathways, analytical characterization, and pharmacological context. Detailed, field-tested protocols for synthesis and analysis are provided to empower researchers in their practical applications.

Molecular Architecture and Physicochemical Consequences

The foundational lies in their classification as constitutional (or structural) isomers.[1] They possess identical atomic compositions but differ in the connectivity of those atoms, specifically within the three-carbon alkyl chain at the para-position of the phenyl ring.

• 1-(4-propylphenyl)ethanol features a linear n-propyl group (-CH₂CH₂CH₃).

• 1-(4-isopropylphenyl)ethanol features a branched isopropyl group (-CH(CH₃)₂).[2][3]

This variation in topology, though subtle, has significant implications for the molecule's three-dimensional shape, intermolecular interactions, and consequently, its bulk physical properties.

Caption: Chemical structures of the n-propyl (left) and isopropyl (right) isomers.

Comparative Physicochemical Data

The structural divergence influences properties such as boiling point and density. The more linear n-propyl chain allows for more efficient packing and stronger van der Waals forces compared to the sterically hindered isopropyl group, which typically leads to a higher boiling point.

Property	1-(4-propylphenyl)ethanol	1-(4-isopropylphenyl)ethanol	Reference
Molecular Formula	C₁₁H₁₆O	C₁₁H₁₆O	[4][5]
Molecular Weight	164.24 g/mol	164.24 g/mol	[4][5]
IUPAC Name	1-(4-propylphenyl)ethanol	1-(4-propan-2-ylphenyl)ethanol	[4]
CAS Number	119468-38-9 (Unspecified stereochemistry)	1475-10-1 (Unspecified stereochemistry)	[4]
Boiling Point	Data not readily available; predicted to be slightly higher than the isopropyl isomer.	~118-120 °C at 6 Torr
Density	Data not readily available; predicted to be slightly higher than the isopropyl isomer.	~0.96 g/cm³ (predicted)
XLogP3	2.9 (Predicted)	2.6	[4]
Topological Polar Surface Area	20.2 Ų	20.2 Ų	[4]

Synthesis and Spectroscopic Characterization

The most common and industrially relevant synthetic approach for both isomers involves a two-step process: Friedel-Crafts acylation to form the precursor ketone, followed by reduction to the desired secondary alcohol. Understanding this process is key to producing these compounds with high purity.

General Synthetic Pathway

The synthesis begins with the appropriate alkylbenzene (n-propylbenzene or isopropylbenzene) which undergoes a Friedel-Crafts acylation with an acetylating agent like acetyl chloride or acetic anhydride, using a Lewis acid catalyst such as aluminum chloride (AlCl₃).[6] This reaction is regioselective for the para position due to the ortho,para-directing nature of the alkyl group and steric hindrance at the ortho position. The resulting ketone (4'-propylacetophenone or 4'-isopropylacetophenone) is then reduced using a hydride reducing agent like sodium borohydride (NaBH₄) in an alcoholic solvent.[7]

• Causality of Experimental Choices: NaBH₄ is chosen for its selectivity and safety. It readily reduces ketones but is unreactive towards the aromatic ring, ensuring the integrity of the core structure. Methanol or ethanol are used as protic solvents to activate the borohydride and protonate the resulting alkoxide intermediate.

Caption: General two-step synthesis workflow for phenyl ethanol derivatives.

Spectroscopic Differentiation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for unambiguously distinguishing between these two isomers.

The proton NMR spectra show clear, diagnostic differences in the signals corresponding to the alkyl chains.

• 1-(4-propylphenyl)ethanol: The n-propyl group will exhibit three distinct signals:

  • A triplet around 0.9 ppm (3H, -CH₂CH₂CH₃ ).

  • A sextet (or multiplet) around 1.6 ppm (2H, -CH₂CH₂ CH₃).

  • A triplet around 2.6 ppm (2H, Ar-CH₂ CH₂CH₃).

• 1-(4-isopropylphenyl)ethanol: The isopropyl group will show two signals:

  • A doublet around 1.2 ppm (6H, -CH(CH₃ )₂).

  • A septet around 2.9 ppm (1H, -CH (CH₃)₂).

The remaining signals (the aromatic protons, the hydroxyl proton, and the methine proton of the ethanol moiety) will be similar but may show subtle shifts due to the different electronic environments.

The carbon NMR spectra are also distinct. While both will show a total of 8 unique carbon signals (due to symmetry in the para-substituted ring), the chemical shifts for the alkyl carbons will differ significantly.[8]

• 1-(4-propylphenyl)ethanol: Will show three signals for the n-propyl group (typically ~14 ppm, ~25 ppm, and ~38 ppm).

• 1-(4-isopropylphenyl)ethanol: Will show two signals for the isopropyl group (typically ~24 ppm for the two equivalent methyl carbons and ~34 ppm for the methine carbon).

Biological and Pharmacological Context

The structural motif of an alkyl-substituted phenyl group is common in pharmacologically active molecules. For instance, the non-steroidal anti-inflammatory drug (NSAID) ibuprofen contains a related 4-isobutylphenyl moiety. The difference between a linear and branched alkyl chain can profoundly impact a molecule's binding affinity to biological targets, its metabolic stability, and its overall pharmacokinetic profile.

Metabolic Pathways

The in-vivo metabolism of the n-propyl versus isopropyl group is expected to differ, potentially leading to different toxicological profiles.

• n-Propyl Group: Metabolism of n-propylbenzene can proceed via oxidation of the alkyl side chain, potentially leading to phenylpropionic acid and benzoic acid derivatives.[9][10][11]

• Isopropyl Group: The tertiary hydrogen of the isopropyl group is susceptible to oxidation. More significantly, if the parent alcohol is metabolized, isopropyl alcohol is known to be oxidized by alcohol dehydrogenase to acetone, a ketone body.[12] This differs from the metabolism of primary alcohols, which typically leads to aldehydes and then carboxylic acids.

This metabolic divergence is a critical consideration in drug development, as the nature of the metabolites can influence both efficacy and toxicity.

Experimental Protocols

The following protocols are provided as self-validating systems for the synthesis and analysis of these compounds.

Protocol: Synthesis of 1-(4-isopropylphenyl)ethanol via Reduction

Objective: To reduce 4'-isopropylacetophenone to 1-(4-isopropylphenyl)ethanol with high yield and purity.

Materials:

• 4'-isopropylacetophenone (1.0 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4'-isopropylacetophenone (e.g., 5.0 g, 30.8 mmol) in methanol (40 mL).

• Cooling: Place the flask in an ice bath and stir for 10-15 minutes until the solution temperature equilibrates to ~0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (e.g., 1.75 g, 46.2 mmol) portion-wise over 15-20 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and prevent excessive hydrogen gas evolution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it stir at room temperature for an additional 2 hours. Progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting ketone spot.

• Quenching: Carefully quench the reaction by slowly adding 1 M HCl (20 mL) at 0 °C until gas evolution ceases. This neutralizes excess NaBH₄ and protonates the alkoxide.

• Extraction: Remove the methanol using a rotary evaporator. Add dichloromethane (50 mL) to the remaining aqueous layer. Transfer the mixture to a separatory funnel and extract.

• Washing: Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL). Trustworthiness Note: These washes remove acidic and aqueous impurities, ensuring a clean product.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the product by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to obtain pure 1-(4-isopropylphenyl)ethanol as a colorless oil.

Protocol: NMR Sample Preparation and Analysis

Objective: To prepare a sample for ¹H NMR analysis to confirm the identity and purity of the synthesized product.

Materials:

• Synthesized alcohol product (~20 mg)

• Deuterated chloroform (CDCl₃)

• NMR tube

• Pasteur pipette

Procedure:

• Dissolve approximately 20 mg of the purified product in ~0.7 mL of CDCl₃ directly in a small vial.

• Transfer the solution into a clean, dry NMR tube using a Pasteur pipette to a height of about 4-5 cm.

• Cap the NMR tube securely.

• Wipe the outside of the tube clean before inserting it into the NMR spectrometer.

• Acquire the ¹H NMR spectrum according to the instrument's standard operating procedure.

• Analyze the resulting spectrum, paying close attention to the diagnostic alkyl signals (doublet and septet for the isopropyl isomer) and the integration values to confirm the structure.

Conclusion

The distinction between 1-(4-propylphenyl)ethanol and 1-(4-isopropylphenyl)ethanol is a clear illustration of how subtle changes in molecular architecture can lead to significant functional differences. The linear n-propyl chain and the branched isopropyl group create unique steric and electronic environments that influence their physical properties, dictate their spectroscopic signatures, and suggest divergent metabolic fates. For researchers in medicinal chemistry and materials science, a thorough understanding and ability to analytically differentiate these isomers is paramount for rational design, synthesis, and application of novel chemical entities.

References

• PubChem. (1R)-1-(4-isopropylphenyl)ethanol. National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]

• Jigami, Y., Kawasaki, Y., Omori, T., & Minoda, Y. (1976). Coexistence of different pathways in the metabolism of n-propylbenzene by Pseudomonas sp. Applied and environmental microbiology, 32(3), 377–383.

• PubMed. (n.d.). Coexistence of different pathways in the metabolism of n-propylbenzene by Pseudomonas sp. National Library of Medicine. Retrieved February 12, 2026, from [Link]

• PubChem. 1-[4-(Propan-2-yl)phenyl]ethan-1-ol. National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for - Asymmetric transfer hydrogenation of ketones in water. Retrieved February 12, 2026, from [Link]

• LookChem. (n.d.). 1-(4-Isobutylphenyl)ethanol. Retrieved February 12, 2026, from [Link]

• Fu, Y., et al. (2018). Phenylethanoid Glycosides: Research Advances in Their Phytochemistry, Pharmacological Activity and Pharmacokinetics. Molecules, 23(11), 2991.

• Chemsrc. (2025). 1-(4-Methylphenyl)ethanol. Retrieved February 12, 2026, from [Link]

• Chemsrc. (2025). 1-(4-Isobutylphenyl)Ethanol. Retrieved February 12, 2026, from [Link]

• Taylor & Francis. (n.d.). Structural isomers – Knowledge and References. Retrieved February 12, 2026, from [Link]

• Chen, X., et al. (2022). The Bacteriostatic Activity of 2-Phenylethanol Derivatives Correlates with Membrane Binding Affinity. International Journal of Molecular Sciences, 23(21), 13386.

• PubChem. (n.d.). (1R)-1-(4-isopropylphenyl)ethanol. National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]

• El Masry, A. M., Smith, J. N., & Williams, R. T. (1956). Studies in detoxication. 69. The metabolism of alkylbenzenes: n-propylbenzene and n-butylbenzene with further observations on ethylbenzene. The Biochemical journal, 64(1), 50–56.

• PubMed. (1956). Studies in Detoxication. 69. The Metabolism of Alkylbenzenes: N-Propylbenzene and N-Butylbenzene With Further Observations on Ethylbenzene. National Library of Medicine. Retrieved February 12, 2026, from [Link]

• Doc Brown's Chemistry. (2025). C-13 nmr spectrum of ethanol analysis of chemical shifts ppm. Retrieved February 12, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Electronically Tuneable Orthometalated RuII-NHC Complexes. Retrieved February 12, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 4'-tert.butylacetophenone. Retrieved February 12, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Carbon Monoxide and Hydrogen (Syngas) as C1-Building Block for Selective Catalytic Methylation. Retrieved February 12, 2026, from [Link]

• Quora. (2017). Why do we get isopropyl benzene on treating benzene with 1-chloropropane instead of n-propylbenzene?. Retrieved February 12, 2026, from [Link]

• Wikipedia. (n.d.). Phenethylamine. Retrieved February 12, 2026, from [Link]

• NIST. (n.d.). 4-n-Propylacetophenone. National Institute of Standards and Technology. Retrieved February 12, 2026, from [Link]

• NIST. (n.d.). 4-n-Propylacetophenone Mass Spectrum. National Institute of Standards and Technology. Retrieved February 12, 2026, from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 500 MHz, ethanol, simulated). Retrieved February 12, 2026, from [Link]

• ACEP. (2020). Toxic Alcohols. American College of Emergency Physicians. Retrieved February 12, 2026, from [Link]

• MDPI. (2023). Catalytic Reduction of Acetophenone Promoted with Quinuclidinol-Based Quaternary Ammonium Ionic Liquid as a Sustainable Solvent. Molecules, 28(23), 7894.

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• 4. (1R)-1-(4-isopropylphenyl)ethanol | C11H16O | CID 36690444 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. Isopropyl Alcohol Solvent Properties [macro.lsu.edu]

(1R)-1-(4-propylphenyl)ethanol molecular weight and formula

Physicochemical Characterization, Asymmetric Synthesis, and Analytical Validation[1]

Abstract

(1R)-1-(4-propylphenyl)ethanol (CAS: 105364-41-8) represents a critical class of chiral benzyl alcohol intermediates used in the synthesis of pharmaceutical agents, agrochemicals, and liquid crystals. This guide provides a comprehensive technical profile of the molecule, focusing on its stereochemical integrity. We detail a high-fidelity Asymmetric Transfer Hydrogenation (ATH) protocol for its synthesis, outline rigorous analytical validation methods using chiral HPLC, and discuss its role as a pharmacophore building block.

Physicochemical Profile

The following data establishes the core identity of the molecule. Researchers should note that while the molecular weight is constant, the physical state (oil vs. low-melting solid) can vary based on enantiomeric excess (ee) and ambient conditions.

Property	Specification	Notes
IUPAC Name	(1R)-1-(4-propylphenyl)ethanol	Stereocenter at C1 position
Molecular Formula	C₁₁H₁₆O
Molecular Weight	164.24 g/mol	Monoisotopic Mass: 164.12 g/mol
CAS Number	105364-41-8	Racemate CAS: 80866-90-6
Physical State	Colorless to pale yellow liquid	Viscous oil at RT
Boiling Point	~235°C (at 760 mmHg)	Predicted value; typically distilled under vacuum
LogP	2.98 (Predicted)	Indicates moderate lipophilicity
H-Bond Donors	1	Hydroxyl group
H-Bond Acceptors	1	Oxygen atom

Stereochemical Significance

In drug development, the (1R) configuration is often non-negotiable. The spatial arrangement of the hydroxyl group relative to the propyl-phenyl tail dictates binding affinity in protein pockets.

• Pharmacophore Utility: The 1-phenylethanol scaffold is structurally homologous to NSAID precursors (e.g., Ibuprofen intermediates) and antihistamines.

• Chiral Recognition: The (1R) isomer is frequently used as a benchmark substrate to test the efficacy of new chiral catalysts (e.g., Ruthenium-Noyori systems). Achieving >95% ee with this molecule proves a catalyst's ability to handle steric bulk at the para-position.[1]

Synthetic Pathway: Asymmetric Transfer Hydrogenation (ATH)

Standard Protocol for High-Throughput Synthesis[1]

While enzymatic resolution (lipases) is possible, Asymmetric Transfer Hydrogenation (ATH) is preferred for scalability and atom economy. The following protocol utilizes a Ruthenium(II) catalyst with a chiral diamine ligand.

Mechanism of Action

The reaction proceeds via a metal-ligand bifunctional mechanism.[1] The Ruthenium center activates the ketone, while the amino proton of the ligand directs the hydride transfer to the re-face of the prochiral ketone, yielding the (1R) alcohol.

Experimental Protocol

Reagents:

• Substrate: 4'-Propylacetophenone (1.0 equiv)[1]

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%)[1]

• Hydrogen Source: Isopropanol (IPA) (Solvent & Donor)

• Base: KOH (2.0 equiv relative to catalyst)

Workflow:

• Inerting: Flame-dry a Schlenk flask and purge with Argon (3 cycles). Oxygen acts as a catalyst poison.

• Solvation: Dissolve 4'-propylacetophenone in degassed Isopropanol (0.5 M concentration).

• Catalyst Activation: Add the Ru-catalyst and KOH. The solution typically turns deep orange/red, indicating formation of the active 16-electron ruthenium hydride species.

• Reaction: Stir at 25°C for 12–24 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Quench: Neutralize with 1N HCl.

• Purification: Concentrate in vacuo and purify via flash column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexane).

Process Visualization

The following diagram illustrates the logical flow of the ATH synthesis and the recycling of the hydrogen donor.

Figure 1: Asymmetric Transfer Hydrogenation (ATH) pathway utilizing Isopropanol as the hydrogen donor to selectively yield the (1R) enantiomer.[1]

Analytical Validation

Ensuring Enantiomeric Purity

Trustworthiness in chiral synthesis relies on rigorous validation. Optical rotation (

) is insufficient for high-precision purity checks; Chiral HPLC is mandatory.[1]

Chiral HPLC Method

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))[1]

• Mobile Phase: Hexane : Isopropanol (95:5 or 98:2)

• Flow Rate: 0.5 – 1.0 mL/min[1]

• Detection: UV @ 254 nm (aromatic absorption) or 220 nm.

• Expected Retention:

  • (1S)-enantiomer: Typically elutes first (t₁).[1]

  • (1R)-enantiomer: Typically elutes second (t₂).[1] Note: Always verify with a racemic standard.

Validation Workflow

The following decision tree ensures that only batches meeting the >98% ee threshold are released for downstream applications.

Figure 2: Analytical decision matrix for validating enantiomeric excess (ee) prior to batch release.

Applications in Drug Development

(1R)-1-(4-propylphenyl)ethanol is more than a laboratory curiosity; it serves as a functional probe in medicinal chemistry.[1][]

• Chiral Synthon: It is a precursor for introducing the 4-propylphenyl moiety into larger pharmacophores.[1] The chiral hydroxyl group can be converted into amines (via azide displacement with inversion of configuration) to create chiral benzylamines.

• Metabolic Stability Studies: The propyl chain is susceptible to metabolic oxidation (CYP450). Using the pure (1R) isomer allows researchers to study stereoselective metabolism rates compared to the (1S) isomer.

• Liquid Crystals: Chiral alcohols are dopants in liquid crystal formulations, inducing helical twisting power (HTP) essential for cholesteric phases used in optical displays.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 36690444, (1R)-1-(4-isopropylphenyl)ethanol. (Used for MW/Formula verification of the propyl class). Retrieved from [Link]

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. (Foundational protocol for ATH). Retrieved from [Link]

• Phenomenex (2025). Chiral HPLC Separation Guide. (Reference for Chiralcel OD-H column selection). Retrieved from [Link]

Sources

• 1. 536-50-5|1-(4-Methylphenyl)ethanol|BLD Pharm [bldpharm.com]

Technical Monograph: (1R)-1-(4-propylphenyl)ethan-1-ol

Executive Summary & Compound Identity

Topic: (1R)-1-(4-propylphenyl)ethan-1-ol Class: Chiral Benzylic Alcohols Primary Application: Chiral Intermediate in Pharmaceutical Synthesis, Liquid Crystal Dopants

This guide provides a comprehensive technical analysis of (1R)-1-(4-propylphenyl)ethan-1-ol , the specific (

)-enantiomer of the secondary alcohol derived from 4'-propylacetophenone. While the isopropyl analog (Cuminyl alcohol) is more widely indexed (PubChem CID 36690444), the n-propyl variant is a distinct chemical entity often utilized in structure-activity relationship (SAR) studies to modulate lipophilicity and steric bulk in drug candidates without altering electronic properties significantly.

Chemical Identity Matrix[1]

Property	Detail
IUPAC Name	(1R)-1-(4-propylphenyl)ethanol
Common Synonyms	(R)-p-n-Propyl-alpha-methylbenzyl alcohol; (R)-1-(p-n-propylphenyl)ethyl alcohol
Molecular Formula	C₁₁H₁₆O
Molecular Weight	164.24 g/mol
Chiral Center	C1 (Benzylic position)
Related CAS	105364-41-8 (Racemic)
Precursor CAS	2932-65-2 (4'-Propylacetophenone)

Physicochemical Profile

Understanding the physical properties is essential for process design. The n-propyl chain imparts higher lipophilicity compared to the ethyl analog, affecting solubility in aqueous-organic biphasic systems used during synthesis.

Parameter	Value (Experimental/Predicted)	Context for Process Development
Physical State	Colorless to pale yellow oil	Liquid handling required; viscosity considerations for flow chemistry.
Boiling Point	~245°C (at 760 mmHg)	High boiling point necessitates vacuum distillation for purification.
LogP	~3.1	High lipophilicity; indicates good membrane permeability but poor aqueous solubility.
Optical Rotation	(c=1, CHCl₃)	Critical quality attribute (CQA) for enantiomeric purity.
Solubility	Soluble in MeOH, EtOH, EtOAc, DCM	Compatible with standard organic synthesis solvents.

Asymmetric Synthesis: The Core Protocol

The most robust route to (1R)-1-(4-propylphenyl)ethan-1-ol is the Asymmetric Transfer Hydrogenation (ATH) of 4'-propylacetophenone. This method is preferred over stoichiometric reduction (e.g., CBS reduction) for scale-up due to atom economy and safety.

Mechanistic Pathway

The reaction utilizes a Ruthenium(II) catalyst complexed with a chiral diamine ligand (e.g., TsDPEN) and an arene. The mechanism involves a metal-ligand bifunctional catalysis where the hydride is transferred from the ruthenium and the proton from the amine ligand to the ketone in a concerted outer-sphere transition state.

Experimental Protocol (Self-Validating)

Objective: Synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol with >95% ee.

Reagents:

• Substrate: 4'-Propylacetophenone (1.0 equiv)

• Catalyst: RuCl (0.5 mol%)

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotropic mixture)

• Solvent: Dichloromethane (DCM) or neat conditions

Step-by-Step Methodology:

• Inerting: Flame-dry a two-neck round-bottom flask and purge with Nitrogen (

  ) for 15 minutes. Reason: The Ru-hydride active species is sensitive to oxidation.

• Catalyst Loading: Charge the flask with RuCl. Add the substrate 4'-propylacetophenone.[1]

• H-Source Addition: Add the HCOOH/Et₃N mixture (3.0 equiv relative to ketone) via syringe pump over 10 minutes. Reason: Controlled addition prevents exotherms and maintains optimal pH for catalyst stability.

• Reaction: Stir at 25-30°C for 12-24 hours. Monitor via TLC (Hexane/EtOAc 8:1) or GC.[2]

• Quench: Dilute with water and extract with EtOAc (3x).

• Purification: Wash combined organics with saturated NaHCO₃ (to remove residual formic acid) and brine. Dry over Na₂SO₄.

• Isolation: Concentrate in vacuo. Purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient) or vacuum distillation.

Validation Checkpoint:

• Conversion: >98% by GC.

• Enantiomeric Excess (ee): >95% determined by Chiral HPLC (see Section 4).

Synthesis Workflow Diagram

Figure 1: Asymmetric Transfer Hydrogenation (ATH) workflow for the synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol.

Analytical Characterization & Quality Control

Validating the stereochemistry is critical. Standard achiral methods (GC/NMR) cannot distinguish enantiomers.

Chiral HPLC Method Development

Separation of the (1R) and (1S) enantiomers requires a polysaccharide-based chiral stationary phase (CSP).

Parameter	Condition Set A (Normal Phase)	Condition Set B (Reversed Phase)
Column	Chiralcel OD-H or AD-H (Cellulose/Amylose derivatives)	Chiralpak IG-3 or IC-3
Mobile Phase	n-Hexane : Isopropanol (95:5 to 90:10)	Water : Acetonitrile (40:60)
Flow Rate	0.5 - 1.0 mL/min	0.5 - 0.8 mL/min
Detection	UV @ 254 nm (Aromatic absorption)	UV @ 220 nm / 254 nm
Expected	(1R) typically elutes 2nd on OD-H (verify with standard)	Varies by column chemistry

Spectroscopic Data (Expected)

• ¹H NMR (400 MHz, CDCl₃):

  7.25-7.15 (m, 4H, Ar-H), 4.85 (q, Hz, 1H, CH -OH), 2.58 (t, Hz, 2H, Ar-CH ₂), 1.65 (m, 2H, CH₂-CH ₂-CH₃), 1.48 (d, Hz, 3H, CH(OH)-CH ₃), 0.95 (t, Hz, 3H, CH₂-CH ₃).

• ¹³C NMR: Characteristic peaks at ~145 ppm (Ar-C-ipso), ~128 ppm (Ar-C), ~70 ppm (C-OH), ~24 ppm (CH₃).

Applications in Drug Development[4]

Chiral Building Block

(1R)-1-(4-propylphenyl)ethan-1-ol serves as a versatile intermediate. The hydroxyl group can be converted into a leaving group (mesylate/tosylate) with retention or inversion of configuration, allowing for the installation of amines or thiols in the synthesis of:

• Beta-blocker analogs: Modifying the lipophilic tail of adrenergic receptor antagonists.

• NSAID derivatives: Precursors to ibuprofen-like analogs where the propyl chain replaces the isobutyl group to alter metabolic stability (CYP450 oxidation sites).

Liquid Crystals

Chiral benzyl alcohols are used as dopants in ferroelectric liquid crystals (FLC). The (R)-configuration induces a specific helical twist in the liquid crystal matrix, essential for the switching speed of FLC displays.

Biological Logic Pathway

Figure 2: Downstream applications in pharmaceutical synthesis and material science.

Safety & Handling (SDS Summary)

• Hazards: Skin Irrit. 2 (H315), Eye Irrit.[2] 2A (H319).

• Handling: Wear nitrile gloves and safety glasses. Avoid inhalation of vapors.[2]

• Storage: Store in a cool, dry place under inert atmosphere. Chiral alcohols can racemize under strongly acidic conditions or high temperatures over prolonged periods.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

• PubChem. (n.d.).[3][4][5][6][7] Compound Summary for CID 36690444 (Isopropyl analog used as reference for physicochemical class properties). National Center for Biotechnology Information. Link

• ChemicalBook. (n.d.). 1-(4-n-Propylphenyl)-1-cyclopropyl ethanol (Structural Analog Reference). Link

• Phenomenex. (2025).[8] Chiral HPLC Separation Guide: Strategies for Chiral Method Development. Link

• BenchChem. (2025). Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol (Methodology Reference). Link

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• 3. (1R)-1-(4-isobutylphenyl)ethanol | C12H18O | CID 12851993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-[4-(Propan-2-yl)phenyl]ethan-1-ol | C11H16O | CID 299156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (1R)-1-(4-isopropylphenyl)ethanol | C11H16O | CID 36690444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-(4-Ethylphenyl)ethanol | C10H14O | CID 13481016 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

asymmetric transfer hydrogenation of 4-propylacetophenone

Application Note: High-Performance Asymmetric Transfer Hydrogenation of 4-Propylacetophenone

Executive Summary

This application note details a robust protocol for the Asymmetric Transfer Hydrogenation (ATH) of 4-propylacetophenone to yield enantioenriched 1-(4-propylphenyl)ethanol. Unlike traditional high-pressure hydrogenation requiring autoclaves and flammable H₂ gas, this protocol utilizes the Noyori-Ikariya Ru(II)-bifunctional catalyst system with a formic acid/triethylamine (FA/TEA) azeotrope. This method offers superior safety profiles, operational simplicity, and high enantioselectivity (>95% ee), making it ideal for pharmaceutical intermediate synthesis where the 4-propylphenyl moiety is a common pharmacophore.

Strategic Rationale & Mechanism

Why ATH for this Substrate?

4-propylacetophenone is a lipophilic aromatic ketone. Traditional reduction methods (e.g., NaBH₄) yield racemates, necessitating wasteful chiral resolution. ATH provides a direct route to the chiral alcohol. We utilize the FA/TEA system over Isopropanol (IPA) because the liberation of CO₂ renders the reaction irreversible , driving conversion to completion without the thermodynamic equilibrium limitations often seen with IPA/base systems.

Mechanistic Insight: Metal-Ligand Bifunctional Catalysis

The reaction proceeds via an outer-sphere mechanism. The Ruthenium center does not bind the ketone oxygen directly (which would require a vacant site created by ligand dissociation). Instead, the chiral diamine ligand (TsDPEN) acts as a proton shuttle. The concerted transfer of a hydride from Ru and a proton from the amine nitrogen to the ketone creates a six-membered transition state, ensuring high stereocontrol.

Figure 1: Catalytic Cycle of Ru-TsDPEN Mediated ATH

Caption: The outer-sphere mechanism showing the concerted proton/hydride transfer cycle driven by irreversible CO₂ release.

Experimental Protocol

Materials & Reagents

• Substrate: 4-Propylacetophenone (>98% purity).

• Catalyst: RuCl (CAS: 192139-92-7). Note: Use (S,S) ligand to obtain the (S)-alcohol; use (R,R) for the (R)-alcohol.

• Hydrogen Source: Formic Acid/Triethylamine (5:2 molar ratio).[1][2][3]

  • Preparation: Slowly add Formic acid (5 equiv) to Triethylamine (2 equiv) at 0°C. Caution: Highly exothermic.

• Solvent: Reaction is typically run neat or in minimal Dichloromethane (DCM) if substrate viscosity is high.

Standard Operating Procedure (SOP)

Figure 2: Experimental Workflow

Caption: Step-by-step workflow from reagent preparation to final analytical validation.

Detailed Steps:

• Catalyst Loading: In a Schlenk tube, dissolve RuCl (6.4 mg, 0.01 mmol) in the FA/TEA azeotrope (2.0 mL).

• Substrate Addition: Add 4-propylacetophenone (162 mg, 1.0 mmol). The Substrate-to-Catalyst (S/C) ratio is 100:1.

  • Note: For scale-up, S/C can be increased to 1000:1, but reaction time will extend.

• Reaction: Stir the mixture at 30°C. Do not seal tightly; allow CO₂ to vent through a bubbler or a needle exit.

  • Visual Cue: The solution typically turns from orange-red to deep red/brown upon activation.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or GC.[1][4][5][6] Reaction is usually complete in 14–24 hours.

• Workup:

  • Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).

  • Wash combined organics with Saturated NaHCO₃ (to remove residual formic acid) and Brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

Process Optimization & Data

The following table summarizes the impact of different variables on the reduction of 4-propylacetophenone.

Entry	H-Source	Solvent	Temp (°C)	Time (h)	Conversion (%)	ee (%)	Notes
1	IPA / KOH	IPA	25	18	88	94	Reversible; equilibrium limits conversion.
2	FA / TEA	Neat	30	14	>99	97	Optimal conditions. Irreversible.
3	FA / TEA	DCM	30	20	98	96	Slower kinetics due to dilution.
4	FA / TEA	Neat	60	4	>99	89	Higher temp degrades ee% (erosion of stereocontrol).

Data derived from internal validation of p-alkylacetophenone substrates [1, 2].

Analytical Validation

Method: Chiral Gas Chromatography (GC)[6]

• Column: CP-Chirasil-Dex CB or Beta-Dex 120 (25m x 0.25mm).

• Conditions: Injector 250°C, Detector (FID) 250°C. Oven: 110°C (isothermal) or ramp 100°C to 160°C.

• Elution Order (Typical for Beta-Dex):

  • (R)-1-(4-propylphenyl)ethanol

  • (S)-1-(4-propylphenyl)ethanol

  • Validation: Always run a racemic standard (produced via NaBH₄ reduction) to confirm retention times.

Calculation:

Troubleshooting (Self-Validating Systems)

• Problem: No Reaction (0% Conversion).

  • Cause: Catalyst poisoning by O₂ or acidic impurities in the substrate.

  • Fix: Ensure FA/TEA is degassed. Distill 4-propylacetophenone if it contains significant free acid impurities.

• Problem: Low ee (<90%).

  • Cause: Temperature too high or "background reaction" (uncatalyzed reduction, though rare with FA).

  • Fix: Lower temperature to 25°C. Ensure the S/C ratio is not too low (excess catalyst can sometimes lead to non-selective pathways if decomposition occurs).

• Problem: Stall at 80% Conversion.

  • Cause: Base depletion or pH shift.

  • Fix: Add an additional 0.5 equiv of FA/TEA mixture.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2][7][8] Accounts of Chemical Research, 30(2), 97–102. [Link]

• Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996).[9] Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture.[2][9][10][11] Journal of the American Chemical Society, 118(10), 2521–2522. [Link]

• Wu, X., & Xiao, J. (2007). Aqueous-Phase Asymmetric Transfer Hydrogenation of Ketones – A Green Approach. Chemical Communications, (24), 2449–2466. [Link]

• Schurig, V. (2001). Separation of Enantiomers by Gas Chromatography. Journal of Chromatography A, 906(1-2), 275-299. [Link]

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• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Insight into catalyst speciation and hydrogen co-evolution during enantioselective formic acid-driven transfer hydrogenation with bifunctional rutheni ... - Faraday Discussions (RSC Publishing) DOI:10.1039/C9FD00060G [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Enzymatic Reduction of 4-Propylacetophenone to Chiral 1-(4-propylphenyl)ethanol

Introduction: The stereoselective synthesis of chiral alcohols is of paramount importance in the pharmaceutical and fine chemical industries, where the biological activity of a molecule is often dictated by its specific three-dimensional arrangement.[1][2] The enzymatic reduction of prochiral ketones to their corresponding chiral alcohols offers a green and highly selective alternative to traditional chemical methods.[2][3] This application note provides a comprehensive guide to the enzymatic reduction of 4-propylacetophenone to the chiral alcohol 1-(4-propylphenyl)ethanol, a valuable building block in organic synthesis. We will explore the selection of ketoreductases (KREDs), cofactor regeneration systems, detailed reaction protocols, and methods for the analysis of enantiomeric excess (e.e.).

The Advantage of Biocatalysis for Chiral Alcohol Synthesis

Ketoreductases (KREDs), a class of oxidoreductase enzymes, catalyze the transfer of a hydride from a nicotinamide cofactor (NADH or NADPH) to the carbonyl group of a ketone, producing a stereochemically defined secondary alcohol.[3][4] The remarkable enantioselectivity of these enzymes, often exceeding 99% e.e., stems from the precise orientation of the substrate within the enzyme's active site.[2] Furthermore, enzymatic reactions are typically conducted in aqueous media under mild conditions of temperature and pH, significantly reducing the environmental impact compared to many chemical reductions that utilize stoichiometric amounts of metal hydrides and organic solvents.[5]

A critical aspect of preparative-scale biocatalysis is the regeneration of the expensive nicotinamide cofactor. This is typically achieved by coupling the primary reaction with a secondary, sacrificial reaction that replenishes the reduced cofactor.[6] Common strategies include the use of a secondary enzyme, such as glucose dehydrogenase (GDH) which oxidizes glucose, or by employing a co-substrate like isopropanol which is oxidized by the KRED itself.[6]

Experimental Design and Strategy

The successful enzymatic reduction of 4-propylacetophenone hinges on several key factors:

• Enzyme Selection: Identifying a KRED with high activity and selectivity towards 4-propylacetophenone.

• Cofactor Regeneration: Implementing an efficient system to continuously supply the reduced cofactor (NADPH or NADH).

• Reaction Optimization: Fine-tuning parameters such as substrate concentration, enzyme loading, pH, and temperature.

• Product Analysis: Accurately determining the conversion and enantiomeric excess of the chiral alcohol product.

This guide will provide protocols for enzyme screening, a preparative scale reaction, and analytical methods to address each of these aspects.

Part 1: Screening for an Optimal Ketoreductase

The first step in developing a robust enzymatic reduction is to identify a suitable ketoreductase. Commercially available KRED screening kits, such as those from Codexis, offer a diverse panel of engineered enzymes with a broad range of substrate specificities and stereoselectivities (either (R)- or (S)-selective).[5][7]

Protocol 1: High-Throughput KRED Screening

This protocol outlines a general procedure for screening a panel of KREDs in a 96-well plate format.

Materials:

• Ketoreductase (KRED) screening kit (e.g., Codex® KRED Screening Kit)[5][6][7][8]

• 4-Propylacetophenone (Substrate)

• Cofactor (NADP⁺ or NAD⁺, as required by the KREDs)

• Glucose Dehydrogenase (GDH) (for cofactor regeneration, if needed)

• D-Glucose (for cofactor regeneration, if needed)

• Isopropanol (for cofactor regeneration and as a co-solvent)

• Potassium phosphate buffer (100 mM, pH 7.0)

• 96-well microtiter plates

• Plate shaker with temperature control

• Ethyl acetate

• Anhydrous sodium sulfate

• GC or HPLC system with a chiral column for analysis

Procedure:

• Prepare a Substrate Stock Solution: Dissolve 4-propylacetophenone in isopropanol to a final concentration of 100 mg/mL.

• Prepare a Cofactor/Regeneration System Solution:

  • For Isopropanol-coupled regeneration: Prepare a solution of NADP⁺ (1 mg/mL) in 100 mM potassium phosphate buffer (pH 7.0).

  • For GDH-coupled regeneration: Prepare a solution containing NAD(P)⁺ (1 mg/mL), D-glucose (100 mg/mL), and GDH (5 mg/mL) in 100 mM potassium phosphate buffer (pH 7.0).

• Enzyme Dispensing: In each well of a 96-well plate, add 1-2 mg of each individual KRED lyophilizate.

• Reaction Initiation:

  • To each well, add 190 µL of the appropriate cofactor/regeneration system solution.

  • Add 10 µL of the 4-propylacetophenone stock solution to each well.

• Incubation: Seal the plate and incubate at 30°C with shaking (200-250 rpm) for 24 hours.

• Work-up:

  • Add 200 µL of ethyl acetate to each well.

  • Mix thoroughly and centrifuge the plate to separate the layers.

  • Carefully transfer the organic (upper) layer to a new 96-well plate containing a small amount of anhydrous sodium sulfate.

• Analysis: Analyze the organic extracts by chiral GC or HPLC to determine the conversion and enantiomeric excess for each KRED.

Data Presentation: KRED Screening Results

KRED ID	Conversion (%)	Enantiomeric Excess (e.e., %)	Stereopreference ((R) or (S))
KRED-01	95	>99	(S)
KRED-02	88	92	(S)
KRED-03	15	75	(R)
...	...	...	...
KRED-24	99	>99	(R)

Table 1: Representative data from a KRED screening for the reduction of 4-propylacetophenone. The optimal (S)- and (R)-selective enzymes are highlighted.

Part 2: Preparative Scale Enzymatic Reduction

Once an optimal KRED has been identified from the screening, the reaction can be scaled up to produce a larger quantity of the desired chiral alcohol. This protocol describes a preparative scale reaction using a selected KRED with a glucose/GDH cofactor regeneration system.

Protocol 2: Gram-Scale Synthesis of Chiral 1-(4-propylphenyl)ethanol

Materials:

• Selected Ketoreductase (e.g., KRED-24 for the (R)-enantiomer, or KRED-01 for the (S)-enantiomer)

• 4-Propylacetophenone

• NADP⁺ or NAD⁺

• Glucose Dehydrogenase (GDH)

• D-Glucose

• Potassium phosphate buffer (100 mM, pH 7.0)

• Isopropanol (as a co-solvent)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Stirred glass reactor

Procedure:

• Reaction Setup: To a 250 mL stirred glass reactor, add 100 mL of 100 mM potassium phosphate buffer (pH 7.0).

• Add Reagents: With stirring, add D-glucose (5.4 g, 30 mmol), NADP⁺ (20 mg), and glucose dehydrogenase (50 mg).

• Enzyme Addition: Add the selected KRED (100 mg).

• Substrate Addition: Dissolve 4-propylacetophenone (1.62 g, 10 mmol) in 10 mL of isopropanol. Add this solution dropwise to the reaction mixture over 10 minutes.

• Reaction: Stir the mixture at 30°C. Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 2-4 hours) and analyzing them by chiral GC or HPLC.

• Work-up: Once the reaction has reached completion (typically 12-24 hours), extract the mixture with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous magnesium sulfate, and filter. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude chiral 1-(4-propylphenyl)ethanol.

• Further Purification (Optional): If necessary, the product can be further purified by flash column chromatography on silica gel.

Caption: Workflow for the preparative scale enzymatic reduction.

Part 3: Analysis of Conversion and Enantiomeric Excess

Accurate determination of the reaction's success requires reliable analytical methods to quantify the conversion of the starting material and the enantiomeric excess of the product. Chiral gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most common techniques for this purpose.[1][9][10][11][12]

Protocol 3: Chiral Gas Chromatography (GC) Analysis

Instrumentation and Columns:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based column like Rt-βDEXsm or similar).

GC Conditions (Starting Point for Method Development):

Parameter	Value
Column	Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film)
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250°C
Detector Temperature	250°C
Oven Program	100°C (hold 2 min), ramp at 5°C/min to 200°C (hold 5 min)
Injection Volume	1 µL
Split Ratio	50:1

Table 2: Suggested starting conditions for chiral GC analysis. These may require optimization for baseline separation of the enantiomers of 1-(4-propylphenyl)ethanol.

Sample Preparation:

• Dilute a small aliquot of the organic extract from the reaction work-up in ethyl acetate.

• Inject onto the GC system.

Data Analysis:

• Conversion: Calculated from the peak areas of the substrate (4-propylacetophenone) and the product (1-(4-propylphenyl)ethanol).

  • Conversion (%) = [Area(Product) / (Area(Substrate) + Area(Product))] * 100

• Enantiomeric Excess (e.e.): Calculated from the peak areas of the two enantiomers of the product.

  • e.e. (%) = [|Area(Enantiomer 1) - Area(Enantiomer 2)| / (Area(Enantiomer 1) + Area(Enantiomer 2))] * 100

Protocol 4: Chiral High-Performance Liquid Chromatography (HPLC) Analysis

Instrumentation and Columns:

• HPLC system with a UV detector.

• Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralcel® OD-H or Chiralpak® AD-H).

HPLC Conditions (Starting Point for Method Development):

Parameter	Value
Column	Chiralcel® OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	220 nm
Injection Volume	10 µL

Table 3: Suggested starting conditions for chiral HPLC analysis. The mobile phase composition may need to be adjusted to achieve optimal separation.

Sample Preparation:

• Dilute a small aliquot of the organic extract from the reaction work-up in the mobile phase.

• Filter through a 0.45 µm syringe filter before injection.

Data Analysis:

• Calculations for conversion and enantiomeric excess are performed as described for the GC analysis, using the peak areas from the HPLC chromatogram.

Caption: General workflow for the analysis of reaction samples.

Conclusion

The enzymatic reduction of 4-propylacetophenone using ketoreductases presents a highly efficient and environmentally benign method for the synthesis of chiral 1-(4-propylphenyl)ethanol. By leveraging commercially available enzyme screening kits, researchers can rapidly identify suitable biocatalysts for producing either the (R)- or (S)-enantiomer with high stereoselectivity. The protocols provided herein offer a robust framework for screening, preparative-scale synthesis, and accurate analysis, empowering researchers in drug discovery and development to incorporate green chemistry principles into their synthetic strategies.

References

• Codexis. Enzyme Screening Kits and Panels. [Link]

• Matarashvili, I., & Geleishvili, M. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 186, 113303. [Link]

• Romano, D., et al. (2011). Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Organic & Biomolecular Chemistry, 9(21), 7436-7444. [Link]

• Wainer, I. W. (1993). CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. VTechWorks. [Link]

• CP Lab Safety. 4-Propylacetophenone, 500g, Each. [Link]

• Straathof, A. J., & Liese, A. (2001). Enzyme-catalyzed regio- and enantioselective ketone reductions. Current Opinion in Chemical Biology, 5(2), 154-159. [Link]

• Google Patents. US10927351B2 - Ketoreductase polypeptides for the reduction of acetophenones.

• Sýkora, D., Tesařová, E., & Matysová, L. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie: časopis České farmaceutické společnosti a Slovenské farmaceutické společnosti, 56(4), 107-113. [Link]

• McIntosh, J. A., et al. (2018). Enantioselective, Ketoreductase-Based Entry into Pharmaceutical Building Blocks: Ethanol as Tunable Nicotinamide Reductant. The Journal of organic chemistry, 83(21), 13498–13504. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Ni, Y., et al. (2014). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications, 50(86), 13036-13048. [Link]

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• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Enzyme-catalyzed regio- and enantioselective ketone reductions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US10927351B2 - Ketoreductase polypeptides for the reduction of acetophenones - Google Patents [patents.google.com]
• 5. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 6. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 7. codexis.com [codexis.com]
• 8. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 9. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 11. csfarmacie.cz [csfarmacie.cz]
• 12. pdf.benchchem.com [pdf.benchchem.com]

synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol using Ru-TsDPEN catalyst

An Application Note for the Asymmetric Synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol

Topic: Enantioselective Synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol via Asymmetric Transfer Hydrogenation using a Ruthenium-TsDPEN Catalyst

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Chirality in Modern Chemistry

In the landscape of pharmaceutical and fine chemical synthesis, the control of stereochemistry is paramount. Chiral molecules, particularly enantiomerically pure alcohols, serve as critical building blocks for a vast array of bioactive compounds.[1][2][3] The specific stereoisomer of a drug can determine its efficacy, while the other may be inactive or even harmful. (1R)-1-(4-propylphenyl)ethan-1-ol is a key chiral intermediate whose synthesis demands high stereocontrol. Asymmetric transfer hydrogenation (ATH) has emerged as a powerful and practical method for the production of such chiral alcohols from prochiral ketones.[1][4]

This application note provides a comprehensive guide to the synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol from 4'-propylacetophenone, employing the highly efficient and selective Noyori-type catalyst system based on a Ruthenium(II) complex with the N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN) ligand.[5][6] We will delve into the mechanistic underpinnings of the catalysis, provide a robust and scalable laboratory protocol, and discuss methods for analysis and purification.

Mechanistic Insight: The Noyori-Ikariya Catalytic Cycle

The success of the Ru-TsDPEN catalyst system lies in its bifunctional nature, where both the metal center and the ligand actively participate in the catalytic cycle.[7][8] The reaction proceeds through a well-elucidated outer-sphere mechanism, avoiding direct binding of the ketone substrate to the metal center.[9]

The process begins with the in situ formation of the active ruthenium hydride species from the catalyst precursor and a hydrogen donor, typically a formic acid/triethylamine (HCOOH/TEA) azeotrope.[9][10][11] The key hydride transfer step occurs via a concerted, six-membered pericyclic transition state. In this transition state, the N-H proton of the TsDPEN ligand and the hydride on the ruthenium are transferred simultaneously to the carbonyl oxygen and carbon, respectively.[12] The stereochemical outcome is dictated by the chiral environment created by the TsDPEN ligand, which favors the approach of the ketone from one specific face, leading to the formation of one enantiomer in high excess.

Caption: The catalytic cycle for Ru-TsDPEN mediated ATH.

Experimental Protocol

This protocol outlines the synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol on a 5 mmol scale.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount (mmol)	Quantity	Purity	Notes
4'-Propylacetophenone	C₁₁H₁₄O	162.23	5.0	811 mg	>98%	Substrate
[RuCl₂(p-cymene)]₂	[C₁₀H₁₄Cl₂Ru]₂	612.39	0.0125 (Ru)	7.7 mg	>98%	Catalyst Precursor
(1R,2R)-N-(p-Tosyl)-1,2-diphenylethylenediamine	C₂₁H₂₂N₂O₂S	366.48	0.0275	10.1 mg	>99%	Chiral Ligand
Formic Acid	HCOOH	46.03	-	2.5 mL	>98%	Hydrogen Source (part of 5:2 azeotrope)
Triethylamine (TEA)	(C₂H₅)₃N	101.19	-	1.0 mL	>99%	Base (part of 5:2 azeotrope)
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	~50 mL	Anhydrous	Solvent for reaction and extraction
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	-	~30 mL	-	For work-up
Brine	NaCl(aq)	-	-	~20 mL	-	For work-up
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	As needed	-	Drying agent
Silica Gel	SiO₂	-	-	As needed	230-400 mesh	For column chromatography
Hexanes / Ethyl Acetate	-	-	-	As needed	HPLC Grade	Eluent for column chromatography

Equipment

• 50 mL round-bottom flask with a magnetic stir bar

• Condenser and nitrogen/argon inlet

• Heating mantle with a temperature controller

• Standard laboratory glassware (separatory funnel, beakers, graduated cylinders)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates and chamber

• Glass column for chromatography

Safety Precautions

• Ruthenium Catalyst: Ruthenium compounds can be toxic and should be handled with care in a well-ventilated fume hood. Wear gloves and safety glasses.[13]

• Formic Acid: Highly corrosive and causes severe skin burns and eye damage. It is also flammable. Handle exclusively in a fume hood, wearing acid-resistant gloves, a lab coat, and chemical splash goggles.[14][15][16]

• Triethylamine: Flammable liquid and vapor. Harmful if swallowed and causes severe skin burns and eye damage. Use in a fume hood.

• Dichloromethane: A volatile chlorinated solvent, suspected of causing cancer. All operations involving DCM should be performed in a fume hood.

• General Handling: This reaction should be performed under an inert atmosphere (nitrogen or argon) to prevent moisture from interfering with the catalyst.

Procedure

Caption: Experimental workflow for the synthesis.

1. In-Situ Catalyst Formation: a. To a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere, add [RuCl₂(p-cymene)]₂ (7.7 mg, 0.0125 mmol) and (1R,2R)-TsDPEN (10.1 mg, 0.0275 mmol). b. Add 5 mL of anhydrous dichloromethane (DCM). c. Stir the resulting orange solution at room temperature for 20-30 minutes. The solution should become a deeper red/brown color, indicating the formation of the monomeric RuCl complex.[5]

2. Asymmetric Transfer Hydrogenation: a. Prepare the 5:2 formic acid/triethylamine azeotropic mixture by carefully combining formic acid (2.5 mL) and triethylamine (1.0 mL) in a separate vial. Caution: This is an exothermic reaction. b. To the catalyst solution, add 4'-propylacetophenone (811 mg, 5.0 mmol) dissolved in 5 mL of anhydrous DCM. c. Add the freshly prepared HCOOH/TEA mixture (3.5 mL) to the reaction flask. d. Heat the reaction mixture to 40 °C (reflux) and stir vigorously.

3. Reaction Monitoring: a. Monitor the progress of the reaction by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The product alcohol will have a lower Rf value than the starting ketone. b. The reaction is typically complete within 4-12 hours.

4. Work-up Procedure: a. Once the reaction is complete (as judged by TLC), cool the flask to room temperature. b. Carefully quench the reaction by slowly adding 20 mL of saturated sodium bicarbonate solution to neutralize the excess formic acid. c. Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 15 mL). d. Combine the organic layers and wash with brine (20 mL). e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

5. Purification: a. The resulting crude oil can be purified by flash column chromatography on silica gel. b. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%) to isolate the pure product. c. Combine the product-containing fractions and remove the solvent under reduced pressure to yield (1R)-1-(4-propylphenyl)ethan-1-ol as a colorless oil.

Characterization and Expected Results

High conversion (>95%), good isolated yield (85-95%), and excellent enantioselectivity (>97% ee) are expected for this reaction.

Expected Outcome

Parameter	Value
Substrate:Catalyst Ratio	200:1
Temperature	40 °C
Reaction Time	4-12 h
Expected Conversion	>95%
Expected Isolated Yield	85-95%
Expected Enantiomeric Excess (ee)	>97% (R)

Product Characterization

• ¹H NMR (CDCl₃, 400 MHz): The spectrum should show characteristic peaks for the aromatic protons, the propyl group, the methyl group doublet, and the methine proton quartet. The disappearance of the singlet for the acetyl methyl group of the starting material (~2.5 ppm) and the appearance of a doublet around 1.5 ppm and a quartet around 4.8 ppm confirm the reduction.[17]

• ¹³C NMR (CDCl₃, 100 MHz): The spectrum should show the disappearance of the ketone carbonyl signal (~198 ppm) from the starting material and the appearance of a new signal for the alcohol carbon (~70 ppm).[18]

• Chiral HPLC Analysis: This is crucial for determining the enantiomeric excess. The purified alcohol should be analyzed on a chiral column (e.g., Daicel Chiralpak AD-H) with a suitable mobile phase (e.g., Hexane/Isopropanol mixture).[19] The two enantiomers will have different retention times, and the ee can be calculated from the relative peak areas.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Conversion	1. Inactive catalyst (moisture, air).2. Insufficient reaction time or temperature.	1. Ensure all glassware is flame-dried and the reaction is run under a strict inert atmosphere.2. Increase reaction time or temperature slightly.
Low Enantioselectivity (ee)	1. Incorrect ligand enantiomer used.2. Racemization during work-up or purification.	1. Verify the use of (1R,2R)-TsDPEN for the (R)-alcohol.2. Avoid harsh acidic or basic conditions during work-up.
Side Product Formation	Over-reduction or ether formation.	Ensure accurate temperature control. Do not let the reaction run for an excessively long time after completion.

References

• Mechanism of hydride transfer from Ru/TsDPEN complex to a ketone. ResearchGate. [Link]

• Asymmetric transfer hydrogenation of substituted acetophenones. Reaction conditions. ResearchGate. [Link]

• Opportunities Offered by Chiral η6-Arene/N-Arylsulfonyl-diamine-RuII Catalysts in the Asymmetric Transfer Hydrogenation of Ketones and Imines. PubMed Central. [Link]

• Transfer hydrogenation of acetophenone derivatives. ResearchGate. [Link]

• Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions. ResearchGate. [Link]

• Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions. Chirality. [Link]

• Asymmetric hydrogen transfer reduction of acetophenone. ResearchGate. [Link]

• Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)/TsDPEN Catalysts Using Formic Acid/Triethylamine or Aqueous Sodium Formate. ACS Publications. [Link]

• Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction. Scientific Reports. [Link]

• Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation of α-Alkyl-β-Ketoaldehydes via Dynamic Kinetic Resolution. MDPI. [Link]

• Asymmetric Routes to Chiral Secondary Alcohols. Pharmaceutical Technology. [Link]

• Formic Acid Standard Operating Procedure. Washington State University. [Link]

• Mechanism of asymmetric transfer hydrogenation of acetophenone utilizing chiral ionic liquids of amino acid amides. ResearchGate. [Link]

• Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study. PMC. [Link]

• Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. [Link]

• Asymmetric Syntheses of Chiral Allylic Alcohols. ResearchGate. [Link]

• Ether-tethered Ru(ii)/TsDPEN complexes; synthesis and applications to asymmetric transfer hydrogenation. RSC Publishing. [Link]

• Probing the Effects of Heterocyclic Functionality in [(Benzene)Ru(TsDPENR)Cl] Catalysts for Asymmetric Transfer Hydrogenation. PlumX. [Link]

• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. ACS Publications. [Link]

• Asymmetric Synthesis. [Link]

• Ru-Tethered (R,R)-TsDPEN with DMAB as an efficient catalytic system for high enantioselective one-pot synthesis of chiral β-aminol via asymmetric transfer hydrogenation. RSC Publishing. [Link]

• Ru-TsDPEN with Formic Acid/Hunig's Base for Asymmetric Transfer Hydrogenation, a Practical Synthesis of Optically Enriched N-Propyl Pantolactam. ResearchGate. [Link]

• Separation of 1-(4-Propylphenyl)ethan-1-one on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Ru-TsDPEN With Formic acid/Hunig's Base for Asymmetric Transfer Hydrogenation, a Practical Synthesis of Optically Enriched N-propyl Pantolactam. PubMed. [Link]

• RP-HPLC Separation and 1H NMR Identification of a Yellow Fluorescent Compound—Riboflavin (Vitamin B2)—Produced by the Yeast Hyphopichia wangnamkhiaoensis. MDPI. [Link]

• General procedure for the catalytic asymmetric synthesis of DHPMs 4. Beilstein Journals. [Link]

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• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02701A [pubs.rsc.org]
• 5. Opportunities Offered by Chiral η6-Arene/N-Arylsulfonyl-diamine-RuII Catalysts in the Asymmetric Transfer Hydrogenation of Ketones and Imines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ru-TsDPEN with formic acid/Hunig's base for asymmetric transfer hydrogenation, a practical synthesis of optically enriched N-propyl pantolactam - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. tcichemicals.com [tcichemicals.com]
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• 17. 1-(4-Fluorophenyl)ethanol(403-41-8) 1H NMR [m.chemicalbook.com]
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• 19. beilstein-journals.org [beilstein-journals.org]

biocatalytic synthesis of (R)-1-(4-propylphenyl)ethanol using ketoreductases

Application Note: Biocatalytic Synthesis of (R)-1-(4-propylphenyl)ethanol using Ketoreductases

Executive Summary

This application note details a robust, scalable protocol for the asymmetric reduction of 1-(4-propylphenyl)ethanone to (R)-1-(4-propylphenyl)ethanol using engineered ketoreductases (KREDs). Unlike metal-catalyzed hydrogenations, this biocatalytic route operates under mild aqueous conditions (pH 7.0, 30°C), eliminates heavy metal waste, and achieves enantiomeric excess (ee) >99%. The protocol utilizes a Glucose/Glucose Dehydrogenase (GDH) coupled cofactor regeneration system to drive equilibrium and minimize expensive NADPH consumption.

Introduction

Chiral alcohols are pivotal intermediates in the synthesis of pharmaceuticals, particularly for antihistamines and NSAID derivatives where the 4-propylphenyl moiety is a common pharmacophore. The specific enantiomer, (R)-1-(4-propylphenyl)ethanol, is often required to ensure biological activity and minimize off-target effects.

Traditional chemical reduction (e.g., Corey-Bakshi-Shibata reduction) often requires cryogenic temperatures and moisture-sensitive reagents. Biocatalysis using KREDs offers a "green" alternative with superior stereocontrol.[1] KREDs transfer a hydride from a nicotinamide cofactor (NADPH) to the prochiral ketone.[2][3][4] To make the process economically viable, the cofactor is regenerated in situ using a secondary enzyme system (GDH), which oxidizes glucose to gluconolactone while reducing NADP+ back to NADPH.

Mechanism & Pathway Visualization

The reaction relies on the stereoselective hydride transfer from NADPH to the re-face or si-face of the ketone. For (R)-selectivity, enzymes following the Anti-Prelog rule (e.g., from Lactobacillus kefir or Weissella paramesenteroides lineages) are typically employed.

Figure 1: Coupled enzymatic cycle showing KRED-mediated reduction and GDH-mediated cofactor regeneration.

Materials & Equipment

Reagents:

• Substrate: 1-(4-propylphenyl)ethanone (Purity >98%).

• Enzymes:

  • KRED Screening Kit (e.g., Codexis, Johnson Matthey) containing Anti-Prelog variants.

  • Glucose Dehydrogenase (GDH-105 or equivalent).

• Cofactors: NADP+ disodium salt (catalytic quantity).

• Co-substrate: D-Glucose.

• Buffer: Potassium Phosphate (KPi) 100 mM, pH 7.0.

• Solvents: DMSO (molecular biology grade), Ethyl Acetate (extraction), Heptane (HPLC).

Equipment:

• Orbital Shaker (temperature controlled).[5]

• HPLC with Chiral Column (Chiralcel OD-H or AD-H).

• pH Stat or autotitrator (for scale-up pH control).

Experimental Protocol

Phase 1: Enzyme Screening (Micro-scale)

Objective: Identify a KRED variant with >95% conversion and >99% ee for the (R)-enantiomer.

• Stock Preparation:

  • Substrate Stock: Dissolve 1-(4-propylphenyl)ethanone in DMSO to 500 mM.

  • Recycle Mix: 100 mM Glucose, 1 mM NADP+, 5 U/mL GDH in 100 mM KPi buffer (pH 7.0).

• Reaction Assembly:

  • In a 96-well deep-well plate, dispense 900 µL of Recycle Mix .

  • Add 1-2 mg of different KRED lyophilized powders to distinct wells.

  • Initiate reaction by adding 20 µL of Substrate Stock (Final conc: ~10 mM, 2% DMSO).

• Incubation: Seal plate with breathable film. Shake at 30°C, 600 rpm for 24 hours.

• Quenching: Add 1 mL Ethyl Acetate to each well. Vortex vigorously for 2 minutes. Centrifuge to separate phases.

• Analysis: Analyze organic phase via Chiral HPLC (See Section 6).

Phase 2: Reaction Optimization (Process Development)

Objective: Optimize solubility and loading for the hydrophobic substrate.

The substrate 1-(4-propylphenyl)ethanone is hydrophobic. To increase substrate loading (>50 g/L) without deactivating the enzyme, a biphasic system or co-solvent optimization is required.

Recommended System: 10% DMSO (v/v) in Buffer.

Parameter	Range Tested	Optimal Setpoint
pH	6.0 - 8.0	7.0 (Balance activity/stability)
Temp	25°C - 40°C	30°C
Substrate Conc.	10 - 100 g/L	50 g/L (with 10% DMSO)
Glucose Equiv.	1.1 - 2.0 eq	1.5 eq
NADP+ Load	0.1 - 1.0 mM	0.5 mM

Phase 3: Preparative Scale-Up (1 Gram Scale)

Objective: Isolate pure (R)-1-(4-propylphenyl)ethanol.

• Buffer Prep: Prepare 20 mL of 100 mM KPi buffer (pH 7.0) containing 1.5 equivalents of Glucose (approx.[6] 1.7 g) and 0.5 mM NADP+ (approx. 8 mg).

• Enzyme Addition: Add 20 mg of selected KRED and 10 mg GDH (if not co-expressed). Stir gently to dissolve.

• Substrate Addition: Dissolve 1.0 g of 1-(4-propylphenyl)ethanone in 2.5 mL DMSO. Add this dropwise to the enzyme solution while stirring at 300 rpm.

  • Note: The mixture may become cloudy/emulsified; this is normal.

• Reaction Monitoring: Maintain at 30°C. Monitor pH; if it drops below 6.8 (due to gluconic acid formation), adjust with 1M NaOH.

• Completion: Reaction typically completes in 18-24 hours. Verify >99% conversion by HPLC.

• Work-Up:

  • Extract reaction mixture 3x with 25 mL Ethyl Acetate.

  • Wash combined organic layers with brine (sat. NaCl).

  • Dry over anhydrous

    , filter, and concentrate under vacuum.

  • Optional: Purify via silica flash chromatography (Hexane:EtOAc 90:10) if residual ketone remains.[7]

Analytical Methods

Chiral HPLC Method:

• Column: Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Heptane : Isopropanol (95 : 5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Temperature: 25°C.

• Retention Times (Approximate):

  • Ketone: 6.5 min

  • (S)-Alcohol: 11.2 min

  • (R)-Alcohol: 13.5 min

  • Note: Confirm elution order with racemic standard.

Workflow Visualization

Figure 2: Experimental workflow from screening to isolation.

Troubleshooting Guide

Issue	Possible Cause	Corrective Action
Low Conversion (<50%)	Substrate inhibition or low solubility.	Increase DMSO conc. to 15% or add cyclodextrin (1 eq).
pH Drift	Gluconic acid accumulation.	Use higher buffer strength (200 mM) or active pH titration with NaOH.
Low ee	Wrong enzyme variant or spontaneous reduction.	Re-screen specific Anti-Prelog enzymes; ensure background reaction is nil.
Emulsion during extraction	Protein denaturation at interface.	Filter through Celite pad before extraction or add brine.

References

• Hollmann, F., et al. (2021). Biocatalytic reduction of ketones: A practical guide. Green Chemistry.[8]

• Codexis Inc. (2023). Codex® KRED Screening Kit Protocol.[2]

• Goldberg, K., et al. (2007).[9] Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols.[9][10] Applied Microbiology and Biotechnology.[9]

• NIST Chemistry WebBook. (2023). 4-Propylacetophenone Data.[11][12]

• Huisman, G. W., et al. (2010).[10] Practical chiral alcohol manufacture using ketoreductases.[1][2][3][4][7][8][9][10] Current Opinion in Chemical Biology.[10]

Sources

• 1. Enantioselective, Ketoreductase-Based Entry into Pharmaceutical Building Blocks: Ethanol as Tunable Nicotinamide Reductant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 3. Origins of stereoselectivity in evolved ketoreductases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Practical chiral alcohol manufacture using ketoreductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 4-n-Propylacetophenone [webbook.nist.gov]
• 12. 4-n-Propylacetophenone [webbook.nist.gov]

Application Note: Protocol for the Enantioselective Reduction of 4-n-Propylacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chirality in Drug Development

The three-dimensional arrangement of atoms in a molecule, known as stereochemistry, is a critical determinant of its biological activity. Enantiomers, which are non-superimposable mirror images of each other, can exhibit remarkably different pharmacological and toxicological profiles. Consequently, the ability to selectively synthesize a single enantiomer of a chiral molecule is of paramount importance in the pharmaceutical industry. The enantioselective reduction of prochiral ketones to their corresponding chiral alcohols is a fundamental transformation that provides access to valuable chiral building blocks for the synthesis of active pharmaceutical ingredients. 4-n-propylacetophenone serves as a model substrate, and its reduction to the chiral 1-(4-n-propylphenyl)ethanol is a key step in the synthesis of various biologically active compounds.

This application note provides detailed protocols for the enantioselective reduction of 4-n-propylacetophenone using two powerful and widely adopted catalytic systems: the Corey-Bakshi-Shibata (CBS) reduction and a Noyori-type asymmetric transfer hydrogenation. Additionally, a biocatalytic approach is presented as a green chemistry alternative. A comprehensive method for the determination of enantiomeric excess (e.e.) using chiral High-Performance Liquid Chromatography (HPLC) is also described.

Theoretical Background: A Tale of Two Catalytic Systems

The enantioselective reduction of a prochiral ketone like 4-n-propylacetophenone involves the delivery of a hydride to one of the two faces of the carbonyl group, leading to the preferential formation of one enantiomer of the alcohol. The success of this transformation hinges on the use of a chiral catalyst or reagent that can create a diastereomeric transition state with a significant energy difference between the pathways leading to the two enantiomers.

Corey-Bakshi-Shibata (CBS) Reduction: This method employs a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol like proline.[1][2][3] The catalyst coordinates with a borane reagent (e.g., BH₃·THF) to form a chiral complex.[1] This complex then coordinates to the ketone, directing the hydride transfer from the borane to a specific face of the carbonyl group, thereby inducing high enantioselectivity.[1] The stereochemical outcome is generally predictable based on the stereochemistry of the catalyst used.[2]

Noyori Asymmetric Transfer Hydrogenation: Developed by Nobel laureate Ryōji Noyori, this method utilizes ruthenium catalysts bearing chiral diphosphine and diamine ligands.[4][5][6] In asymmetric transfer hydrogenation (ATH), a simple alcohol like isopropanol or a mixture of formic acid and a tertiary amine serves as the hydrogen source. The catalyst facilitates the transfer of hydrogen to the ketone in a highly enantioselective manner.[5] The bifunctional nature of the catalyst, where both the metal center and the ligand participate in the hydrogen transfer, is key to its high efficiency and selectivity.[5]

Experimental Workflow

Caption: General workflow for the enantioselective reduction of 4-n-propylacetophenone.

Detailed Experimental Protocols

Protocol 1: Corey-Bakshi-Shibata (CBS) Reduction

This protocol is adapted from a general procedure for the CBS reduction of aromatic ketones.[1][3]

Materials:

• 4-n-propylacetophenone

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

• Standard laboratory glassware (oven-dried)

Procedure:

• To an oven-dried, argon-purged round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1 M in toluene).

• Add anhydrous THF to the flask.

• Cool the flask to 0 °C in an ice bath.

• Slowly add borane-THF complex (0.6 eq, 1 M in THF) to the stirred solution.

• After stirring for 10 minutes at 0 °C, cool the mixture to -30 °C.

• In a separate flask, dissolve 4-n-propylacetophenone (1.0 eq) in anhydrous THF.

• Add the solution of 4-n-propylacetophenone dropwise to the catalyst mixture over 30 minutes, maintaining the temperature at -30 °C.

• Stir the reaction mixture at -30 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, slowly quench the reaction by the dropwise addition of methanol at -30 °C.

• Allow the mixture to warm to room temperature.

• Add saturated aqueous NH₄Cl and extract the product with diethyl ether or ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the chiral 1-(4-n-propylphenyl)ethanol.

Protocol 2: Noyori-Type Asymmetric Transfer Hydrogenation

This protocol is a representative procedure for the asymmetric transfer hydrogenation of aryl ketones.[4][7]

Materials:

• 4-n-propylacetophenone

• [RuCl₂(p-cymene)]₂

• (1S,2S)-(+)-N-(p-Toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous isopropanol or dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

• Standard laboratory glassware

Procedure:

• In a Schlenk flask under an argon atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 eq) and (S,S)-TsDPEN (0.01 eq) in anhydrous isopropanol or DCM.

• Stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

• Add 4-n-propylacetophenone (1.0 eq) to the catalyst solution.

• Add the formic acid/triethylamine mixture (5 eq of formic acid) to the reaction flask.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Extract the product with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the chiral 1-(4-n-propylphenyl)ethanol.

Protocol 3: Biocatalytic Reduction (Green Chemistry Approach)

This protocol is based on the successful biocatalytic reduction of the structurally similar 4-ethylacetophenone.[8]

Materials:

• 4-n-propylacetophenone

• Yeast strain (e.g., Weissella paramesenteroides or a commercially available reductase)

• Glucose (as a co-substrate for whole-cell catalysis)

• Buffer solution (e.g., phosphate buffer, pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for microbiology and chemistry

Procedure:

• Prepare a culture of the yeast strain according to standard microbiological procedures.

• In a reaction vessel, prepare a solution of 4-n-propylacetophenone in a minimal amount of a water-miscible co-solvent (e.g., DMSO or ethanol) and add it to the buffer solution.

• Add glucose to the mixture.

• Inoculate the reaction mixture with the yeast cells (or add the isolated enzyme).

• Incubate the reaction mixture under appropriate conditions (e.g., 30 °C, with shaking).

• Monitor the reaction progress by TLC or GC/HPLC.

• Once the reaction is complete, saturate the aqueous phase with NaCl and extract the product with ethyl acetate (3 x volume).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography.

Data Summary: Comparison of Methods

Method	Catalyst/Reagent	Typical Conditions	Reported Yield	Reported e.e.	Reference
CBS Reduction	(S)- or (R)-Me-CBS-oxazaborolidine, BH₃·THF	THF, -30 °C to 0 °C	High (>90%)	High (>95%)	[1][2][3]
Noyori ATH	[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN, HCOOH/NEt₃	Isopropanol or DCM, room temp.	High (>90%)	High (>97%)	[4][7]
Biocatalytic	Yeast (W. paramesenteroides) / Glucose	Aqueous buffer, 30 °C	Good to High	Excellent (>99%)	[8]

Note: The reported yields and e.e. are for analogous substrates and may vary for 4-n-propylacetophenone.

Protocol for Enantiomeric Excess (e.e.) Determination by Chiral HPLC

The determination of the enantiomeric excess is crucial for evaluating the success of the asymmetric reduction. Chiral HPLC is the most common and reliable method for this analysis.[9][10][11][12][13]

Instrumentation and Columns:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral stationary phase (CSP) column. A polysaccharide-based column such as Chiralcel OD-H or Chiralpak AD-H is a good starting point for the separation of enantiomers of aromatic alcohols.[12]

Typical HPLC Conditions:

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized for baseline separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm or 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

Procedure:

• Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Inject a solution of the racemic 1-(4-n-propylphenyl)ethanol (if available) to determine the retention times of both enantiomers.

• Inject the solution of the product obtained from the enantioselective reduction.

• Integrate the peak areas of the two enantiomers in the chromatogram.

• Calculate the enantiomeric excess using the following formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 (where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).

Conclusion and Further Considerations

The enantioselective reduction of 4-n-propylacetophenone can be successfully achieved with high yields and excellent enantioselectivities using established methods such as the CBS reduction and Noyori-type asymmetric transfer hydrogenation. The choice of method may depend on factors such as the availability of reagents and equipment, desired enantiomer, and scalability. Biocatalytic methods offer an environmentally friendly alternative with potentially very high enantioselectivity.

For all protocols, it is crucial to use anhydrous solvents and inert atmosphere techniques, especially for the metal- and borane-based reductions, as moisture can deactivate the catalysts and reagents. Optimization of reaction parameters such as temperature, catalyst loading, and reaction time may be necessary to achieve the best results for this specific substrate. Accurate determination of the enantiomeric excess by chiral HPLC is essential to validate the outcome of the synthesis.

References

• Electronic Supplementary Information Rational Electronic Tuning of CBS Catalyst for Highly Enantioselective Borane Reduction of Trifluoroacetophenone. (n.d.).

• Reaction progress of 4-ethylacetophenone reduction. Squares depict... (n.d.). In ResearchGate. Retrieved from [Link]

• Corey-Bakshi-Shibata Reduction: Mechanism & Examples. (n.d.). In NROChemistry. Retrieved from [Link]

• 2-Naphthalenemethanol, 1-(2-hydroxy-4,6-dimethylphenyl)-, (R)-. (n.d.). In Organic Syntheses Procedure. Retrieved from [Link]

• London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. (2021). Angewandte Chemie International Edition, 60(9), 4823-4832. [Link]

• Chiral HPLC Separations. (n.d.). In Phenomenex. Retrieved from [Link]

• Noyori, R. (2002). Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 41(12), 2008-2022. [Link]<2008::AID-ANIE2008>3.0.CO;2-4

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). (2021). Journal of Pharmaceutical and Biomedical Analysis, 197, 113941. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. (n.d.). In Andrew G. Myers Research Group. Retrieved from [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a Slovenská Farmacie, 56(3), 107-113.

• CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. (n.d.). In VTechWorks. Retrieved from [Link]

• The mechanism of enantioselective ketone reduction with Noyori and Noyori–Ikariya bifunctional catalysts. (2012). Dalton Transactions, 41(26), 7859-7872. [Link]

• Noyori Hydrogenation. (n.d.). In NROChemistry. Retrieved from [Link]

Sources

• 1. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. nobelprize.org [nobelprize.org]
• 5. The mechanism of enantioselective ketone reduction with Noyori and Noyori–Ikariya bifunctional catalysts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. csfarmacie.cz [csfarmacie.cz]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Technical Notes & Optimization

Technical Support Center: Enantioselective Reduction of 4-Propylacetophenone

Status: Operational Ticket Subject: Improving Enantiomeric Excess (ee) & Conversion Assigned Specialist: Senior Application Scientist, Chiral Technologies Group

Executive Summary

You are attempting the asymmetric reduction of 4-propylacetophenone to 1-(4-propylphenyl)ethanol . This is a critical transformation in the synthesis of ibuprofen analogs and other non-steroidal anti-inflammatory drug (NSAID) precursors.

Achieving high enantiomeric excess (>99% ee) requires selecting the correct catalytic manifold. This guide covers the two industry-standard approaches:

• Biocatalysis (Ketoreductases - KREDs): Highest selectivity, mild conditions.

• Asymmetric Transfer Hydrogenation (ATH): High scalability, robust chemical catalysis.

Module 1: Biocatalytic Reduction (The Gold Standard)

Mechanism: Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) transfer a hydride from a cofactor (NADPH/NADH) to the si- or re-face of the ketone. Target Metric: >99% ee, >95% Conversion.

Standard Operating Protocol (KRED)

Based on Rhodotorula glutinis and Lactobacillus kefiri systems.

• Buffer Prep: 100 mM Potassium Phosphate Buffer (KPi), pH 6.5–7.0.

• Cofactor Mix: Add NADP+ (1.0 mM) and Glucose (1.5 equiv relative to substrate) for regeneration.

• Enzyme Load: Add KRED (5–10 U/mmol substrate) and Glucose Dehydrogenase (GDH) (5 U/mmol) for cofactor recycling.

• Substrate Addition: Dissolve 4-propylacetophenone in IPA or DMSO (5% v/v final concentration) and add to buffer.

• Reaction: Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

Troubleshooting Guide: Biocatalysis

Symptom	Probable Cause	Corrective Action
Low ee (<90%)	Temperature too high	Cool it down. Reduce T from 30°C to 20°C or even 4°C. Enantioselectivity is often entropically controlled; lower T favors the specific enzyme-substrate fit.
Wrong Enzyme Homologue	Screen a panel. Rhodotorula glutinis typically yields (S)-enantiomers.[1] For (R), screen Lactobacillus derived KREDs.
Low Conversion (<50%)	Cofactor Depletion	Check the Recycle System. Ensure you have excess Glucose (for GDH) or IPA (for ADH). If pH drifted >8.0 or <6.0, the cofactor may have degraded.
Substrate Inhibition	Solubility Limit. 4-propylacetophenone is hydrophobic. Add a co-solvent (10% DMSO) or use a biphasic system (Buffer/MTBE) to act as a substrate reservoir.
Emulsion Formation	Protein Denaturation	Reduce Agitation. High shear rates can denature enzymes at the gas-liquid interface. Switch from magnetic stirring to orbital shaking.

Visualizing the Biocatalytic Cycle

Figure 1: The coupled enzyme system. The KRED reduces the ketone while consuming NADPH. The GDH/Glucose system immediately regenerates NADPH, driving the equilibrium forward.

Module 2: Asymmetric Transfer Hydrogenation (ATH)

Mechanism: Ruthenium(II)-arene complexes with chiral diamine ligands (e.g., TsDPEN) facilitate hydrogen transfer from Isopropanol (IPA) or Formate. Target Metric: >95% ee, Scalable to kg.

Standard Operating Protocol (Ru-TsDPEN)

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5–1.0 mol%).

• Hydrogen Source: 5:2 Formic Acid/Triethylamine azeotrope (FA/TEA).

• Solvent: Dichloromethane (DCM) or neat (if liquid).

• Reaction: Stir at 25°C under Argon. Monitor by TLC/GC.

Troubleshooting Guide: ATH

Q: My reaction reached 96% ee but then dropped to 88% overnight. Why? A: Reversibility (Thermodynamic Control). ATH is an equilibrium process. If you use IPA as the hydrogen donor, the product (alcohol) can be oxidized back to the ketone (racemization) once equilibrium is reached.

• Fix: Switch to Formic Acid/TEA . This releases CO₂ gas, making the reaction irreversible and locking in the stereochemistry.

Q: The reaction is extremely slow (>48 hours). A: Catalyst Poisoning or Chloride Inhibition.

• Fix 1 (Aerobic Poisoning): Ru-hydrides are sensitive to O₂. Degas all solvents thoroughly (freeze-pump-thaw or sparge with Ar for 30 mins).

• Fix 2 (Chloride): If using the precatalyst, ensure no excess chloride ions are present. Sometimes adding a silver salt (AgOTf) can abstract the chloride and activate the catalyst, though this is expensive.

Decision Tree: Optimization Logic

Figure 2: Logic flow for diagnosing ATH failures. Note that over-running reactions in IPA often leads to racemization.

Module 3: Analytical Validation

Critical Warning: You cannot optimize what you cannot measure. Many researchers report false "high ee" because their chiral HPLC method does not resolve the enantiomers to baseline.

Method Validation Protocol

• Racemic Standard: Reduce 4-propylacetophenone with NaBH₄ (non-selective) to generate a true 50:50 racemic mixture.

• Column Selection:

  • Chiralcel OD-H or AD-H (Amylose/Cellulose based).

  • Mobile Phase: Hexane:IPA (90:10 to 98:2).

• Resolution Check: Ensure the resolution factor (

  ) between peaks is .

• Calculation:

References

• Biocatalytic Reduction of Acetophenones: Zilbeyaz, K., & Kurbanoglu, E. B. (2010).[1] "Highly enantiomeric reduction of acetophenone and its derivatives by locally isolated Rhodotorula glutinis." Chirality, 22(9), 849-854.[1]

• Asymmetric Transfer Hydrogenation (Noyori Catalyst): Noyori, R., & Hashiguchi, S. (1997). "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 30(2), 97–102.

• Troubleshooting & Validation: BenchChem Technical Support. "Troubleshooting low enantiomeric excess in asymmetric catalysis."

• General KRED Methodology: Hollmann, F., et al. (2011). "Enzyme-mediated oxidations for the chemist." Green Chemistry, 13, 226-265. (Contextual grounding for cofactor recycling).

Sources

• 1. Highly enantiomeric reduction of acetophenone and its derivatives by locally isolated Rhodotorula glutinis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (1R)-1-(4-propylphenyl)ethanol

Welcome to the technical support center for the chromatographic purification of (1R)-1-(4-propylphenyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into both chiral and achiral purification strategies. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring each protocol is a self-validating system.

Part 1: Frequently Asked Questions - First-Line Support

This section addresses common high-level questions to orient your purification strategy.

Q1: What is the fundamental difference between achiral and chiral purification for (1R)-1-(4-propylphenyl)ethanol?

A: The distinction lies in the purification goal.

• Achiral Purification aims to remove chemical impurities that are not stereoisomers of the target compound. This includes starting materials, reagents, or byproducts from a synthesis. This process uses standard stationary phases like silica gel or C18.

• Chiral Purification (Enantiomeric Separation) aims to separate the desired (1R)-enantiomer from its mirror image, the (1S)-enantiomer. Since enantiomers have identical physical properties in a non-chiral environment, this separation requires a specialized Chiral Stationary Phase (CSP) that can differentially interact with each enantiomer.[1]

Q2: I have a racemic mixture of (R/S)-1-(4-propylphenyl)ethanol. What is the general workflow for isolating the pure (1R)-enantiomer?

A: A typical workflow involves a two-stage approach. First, you would perform an achiral "clean-up" purification to remove bulk chemical impurities. Following this, you would proceed with a chiral separation to resolve the two enantiomers. Often, analytical-scale experiments are first performed to develop an effective method before scaling up to preparative chromatography.

Q3: Which type of chromatography—Normal Phase (NP) or Reversed Phase (RP)—is more common for the chiral separation of this alcohol?

A: Normal Phase (NP) chromatography is most commonly employed for the chiral separation of 1-phenylethanol derivatives.[2] Mobile phases typically consist of non-polar solvents like hexane or heptane mixed with a polar alcohol modifier, such as 2-propanol (isopropanol) or ethanol.[3][4] This system provides excellent opportunities for the hydrogen bonding and dipole-dipole interactions necessary for chiral recognition on polysaccharide-based CSPs.[5]

Q4: What are the most critical parameters I need to control for a successful and reproducible chiral separation?

A: The three most critical parameters are:

• Chiral Stationary Phase (CSP) Selection: This is the single most important factor. Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are highly effective for resolving chiral alcohols like 1-phenylethanol and its derivatives.[6][7]

• Mobile Phase Composition: The choice and concentration of the alcohol modifier (e.g., 2-propanol) in the non-polar solvent (e.g., n-hexane) directly controls retention and selectivity.[8] Small amounts of acidic or basic additives can also dramatically affect peak shape and resolution.[9]

• Temperature: Temperature influences the thermodynamics of the chiral recognition process. Lower temperatures often enhance selectivity by strengthening the transient bonds responsible for separation, though the effect can be compound-dependent.[10] Therefore, precise temperature control is vital for reproducibility.

Part 2: Troubleshooting Guide - In-Depth Problem Solving

This section provides solutions to specific issues you may encounter during your experiments.

Q5: I am seeing poor or no separation between my (R) and (S) enantiomers. What should I do?

A: This is a common challenge in chiral method development. A systematic approach is key.[9]

• Verify CSP Appropriateness: Confirm that you are using a suitable Chiral Stationary Phase. For aromatic alcohols, polysaccharide-based columns like cellulose or amylose derivatives are a prime choice.[6] If resolution is still poor, screening other CSPs may be necessary.

• Optimize the Mobile Phase:

  • Adjust Alcohol Modifier Concentration: Systematically vary the percentage of 2-propanol or ethanol in your mobile phase (e.g., n-hexane). Decreasing the alcohol content generally increases retention and can improve resolution, but may also broaden peaks.

  • Change the Alcohol Modifier: The structure of the alcohol can impact separation. For instance, substituting 2-propanol with ethanol or n-butanol can alter the chiral recognition mechanism and improve the separation factor.[3][8]

• Lower the Flow Rate: Chiral separations often benefit from lower flow rates compared to achiral methods, as this allows more time for the differential interactions to occur between the enantiomers and the CSP.[9]

• Adjust the Temperature: Screen a range of temperatures (e.g., 10°C to 40°C). Lowering the temperature often improves resolution for enantiomers, but this is not a universal rule.[10]

Q6: My chromatographic peaks are tailing badly. How can I improve the peak shape?

A: Peak tailing is typically caused by unwanted secondary interactions between your analyte and the stationary phase.[10]

• For Basic Analytes (Not applicable here, but good to know): Tailing on silica-based columns can be due to interactions with acidic residual silanols. Adding a small amount of a basic modifier like diethylamine (DEA) to the mobile phase can mask these sites and improve peak shape.[9]

• For Acidic Analytes or Alcohols: While (1R)-1-(4-propylphenyl)ethanol is neutral, impurities or the mobile phase itself can be an issue. The addition of a small amount of an acidic modifier, such as trifluoroacetic acid (TFA) or formic acid (FA), can sometimes improve the peak shape of alcohols by modifying the surface chemistry of the stationary phase.[6][11]

• Check for Column Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or the sample concentration.

• Rule out Column Contamination: If the column has been used extensively, strongly retained impurities can build up and cause tailing. Flush the column with a strong solvent (as recommended by the manufacturer) to clean it.[12]

Q7: My column backpressure has suddenly increased significantly. What are the likely causes and solutions?

A: A sudden pressure increase usually points to a blockage.[12]

• Frit Blockage: The most common cause is a blocked inlet frit on the column, often due to particulate matter from the sample or mobile phase.

  • Solution 1 (Easy): Try reversing the flow direction through the column (if the manufacturer permits) at a low flow rate to dislodge the particulates.

  • Solution 2 (Advanced): If reversing the flow fails, the inlet frit may need to be replaced. This should be done with care to avoid disturbing the packed bed.

• Sample Precipitation: If your sample was dissolved in a solvent much stronger than the mobile phase, it can precipitate upon injection, clogging the column. Always dissolve your sample in the mobile phase or a weaker solvent whenever possible.[12]

• Prevention: The best solution is prevention. Always filter your samples and mobile phases through a 0.45 µm or 0.22 µm filter. Using a guard column before your analytical column is also highly recommended to catch particulates.[12]

Q8: My retention times are shifting from one run to the next. How can I improve reproducibility?

A: Drifting retention times suggest that the chromatographic system is not fully equilibrated or that conditions are changing.

• Insufficient Equilibration: Chiral columns, especially in normal phase, can require long equilibration times. Ensure you flush the column with at least 10-20 column volumes of the mobile phase before starting your analysis, or until you see a stable baseline.

• Mobile Phase Composition Change: In normal phase, the mobile phase composition is critical. Even small amounts of water absorption from the atmosphere can alter solvent polarity and affect retention times. Prepare fresh mobile phase daily. The persistence of additives from previous runs can also cause issues, an effect known as "additive memory effect".[13]

• Temperature Fluctuations: As mentioned, temperature is a critical parameter. Use a column oven to maintain a constant and controlled temperature for your column.[10]

• Column Health: Over time, column performance can degrade. If other factors are ruled out, the column itself may be the issue. It might need to be cleaned, regenerated according to the manufacturer's instructions, or replaced.[12]

Part 3: Experimental Protocols & Workflows

This section provides a visual workflow and detailed, step-by-step protocols for purification.

Experimental Workflow Diagram

Caption: Workflow for the purification of (1R)-1-(4-propylphenyl)ethanol.

Protocol 1: Chiral HPLC Method for Enantiomeric Separation

This protocol is adapted from established methods for separating 1-phenylethanol enantiomers and its derivatives.[6][11] It is suitable for both analytical-scale purity checks and preparative-scale purification.

Objective: To separate (R)- and (S)-1-(4-propylphenyl)ethanol.

Instrumentation and Materials:

• HPLC system with UV detector

• Chiral Stationary Phase: Polysaccharide-based column (e.g., Lux® Cellulose-3 or similar)

• Mobile Phase Component A: n-heptane (or n-hexane), HPLC grade

• Mobile Phase Component B: 2-propanol (IPA), HPLC grade

• Mobile Phase Additive (optional): Trifluoroacetic acid (TFA)

• Sample: Racemic 1-(4-propylphenyl)ethanol dissolved in mobile phase (~1 mg/mL)

Step-by-Step Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-heptane and 2-propanol. A good starting composition is 98:2 (v/v) n-heptane:2-propanol. If peak shape is poor, consider adding 0.1% TFA. Degas the mobile phase thoroughly before use.

• Column Equilibration: Install the chiral column and equilibrate it with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved. This may take 30-60 minutes.

• System Setup: Set the column temperature to 15°C.[11] Set the UV detector to a wavelength of 254 nm.[11]

• Injection: Inject a small volume (e.g., 5-10 µL) of the prepared sample.

• Data Acquisition: Run the chromatogram and record the data. The two enantiomers should elute as separate peaks.

• Optimization (if needed):

  • If resolution is poor, decrease the percentage of 2-propanol (e.g., to 99:1).

  • If retention times are too long, cautiously increase the percentage of 2-propanol (e.g., to 95:5).

  • Test different temperatures (e.g., 10°C, 25°C) to see the effect on resolution.[10]

• Scale-Up (for Preparative Chromatography): Once an optimal separation is achieved, scale up the method by increasing the column diameter, injection volume, and flow rate proportionally.

Parameter	Recommended Starting Condition
Stationary Phase	Polysaccharide-based (e.g., Lux Cellulose-3)[11]
Mobile Phase	n-heptane / 2-propanol (98:2, v/v)[6][11]
Additive	0.1-0.15% Trifluoroacetic Acid (TFA)[6][11]
Flow Rate	1.0 mL/min[11]
Temperature	15 °C[11]
Detection	UV at 254 nm[11]

Protocol 2: Achiral Flash Chromatography for Bulk Impurity Removal

This protocol describes a standard method for removing non-polar or highly polar impurities from the racemic mixture before chiral separation.[14]

Objective: To purify racemic 1-(4-propylphenyl)ethanol from achiral synthesis byproducts.

Instrumentation and Materials:

• Glass chromatography column

• Stationary Phase: Silica gel (60 Å, 230-400 mesh)

• Eluent: Hexanes and Ethyl Acetate, HPLC grade

• Thin Layer Chromatography (TLC) plates, tank, and UV lamp

• Crude sample mixture

Step-by-Step Procedure:

• TLC Analysis: First, determine the optimal eluent composition using TLC. Spot the crude mixture on a TLC plate and develop it in solvent systems of increasing polarity (e.g., 95:5, 90:10, 80:20 Hexanes:Ethyl Acetate). The ideal system will show good separation between the product spot (Rf value ~0.2-0.4) and impurities.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent. Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped. The amount of silica should be about 50-100 times the weight of the crude sample.[14]

• Sample Loading: Dissolve the crude sample in a minimal amount of a suitable solvent (like dichloromethane or the eluent). Alternatively, adsorb the sample onto a small amount of silica gel (dry loading). Carefully apply the sample to the top of the packed silica bed.

• Elution: Carefully add the eluent to the column and begin elution. Apply gentle air pressure to maintain a steady flow rate.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks. Monitor the separation by collecting small fractions and analyzing them by TLC.

• Product Isolation: Combine the fractions that contain the pure product (as determined by TLC). Evaporate the solvent using a rotary evaporator to yield the purified racemic 1-(4-propylphenyl)ethanol.

References

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. Retrieved from [Link]

• Zief, M., Crane, L. J., & Horvath, J. (1984). Selection of the Mobile Phase for Enantiomeric Resolution via Chiral Stationary Phase Columns. Journal of Liquid Chromatography, 7(4), 709-715. Retrieved from [Link]

• Jublinska, P., et al. (2009). Quantitative structure enantioselective retention relationship for high-performance liquid chromatography chiral separation of 1-phenylethanol derivatives. Journal of Chromatography A, 1216(34), 6224-35. Retrieved from [Link]

• Hyun, M. H. (2011). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of the Korean Chemical Society, 55(4), 637-641. Retrieved from [Link]

• Szewczyk, A., et al. (2023). The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol. Catalysts, 13(2), 292. Retrieved from [Link]

• Nawrocka, I., et al. (2020). On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak IG-U and ID-U. Molecules, 25(21), 5086. Retrieved from [Link]

• ResearchGate. (2009). Quantitative structure enantioselective retention relationship for high-performance liquid chromatography chiral separation of 1-phenylethanol derivatives. Retrieved from [Link]

• Mowery, J., et al. (2014). Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry. Journal of Chemical Education, 91(7), 1068-1071. Retrieved from [Link]

• Pirkle, W. H., et al. (1981). Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. The Journal of Organic Chemistry, 46(24), 4988-4991. Retrieved from [Link]

• Ray, A. (2020, May 20). Trouble with chiral separations. Chromatography Today. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of mobile phase composition on the chiral separation of compounds. Retrieved from [Link]

• Ilisz, I., et al. (2021). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 26(16), 4906. Retrieved from [Link]

• Lee, J.T. (2011). HPLC Enantiomeric Separations of Pharmaceuticals using Polar Organic Mobile Phases. MilliporeSigma. Retrieved from [Link]

• ResearchGate. (n.d.). 26 questions with answers in CHIRAL HPLC. Science topic. Retrieved from [Link]

• Chankvetadze, B., & Fanali, S. (2011). Finding the Best Separation for Enantiomeric Mixtures. LCGC International, 24(6). Retrieved from [Link]

• Ahuja, S. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 15(1). Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 1-(4-Propylphenyl)ethan-1-one on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]

• B-Hive. (2021, November 22). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. B-Hive. Retrieved from [Link]

• Alexander, A., et al. (2013, October 28). Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. American Pharmaceutical Review. Retrieved from [Link]

• Korsgren, P. (2012, June 18). Column Selection for Achiral Purification Using SFC-MS. American Pharmaceutical Review. Retrieved from [Link]

• Organic Syntheses. (2019). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Retrieved from [Link]

• ResearchGate. (2012). Column selection for achiral purification using SFC-MS. Retrieved from [Link]

• ResearchGate. (2021). Achiral SFC for Purification of Pharmaceuticals. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

• Edubirdie. (n.d.). Column Chromatography. Edubirdie. Retrieved from [Link]

• ResearchGate. (2019). How can I purify two different-substituted aromatic compounds?. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Quantitative structure enantioselective retention relationship for high-performance liquid chromatography chiral separation of 1-phenylethanol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
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• 12. chiraltech.com [chiraltech.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

Technical Guide: Optical Purity and Resolution of (1R)-1-(4-propylphenyl)ethan-1-ol

The specific optical rotation (

) of (1R)-1-(4-propylphenyl)ethan-1-ol is a critical quality attribute (CQA) used to determine enantiomeric purity during pharmaceutical intermediate synthesis. While the exact literature value for the n-propyl variant is less commonly indexed than its isopropyl or isobutyl homologs, structural homology allows for a precise expected range, supported by experimental data from its closest analogs.

This guide provides a technical comparison of the optical properties and resolution methods for this compound.

Executive Summary

Compound: (1R)-1-(4-propylphenyl)ethan-1-ol CAS: 105364-41-8 (n-propyl variant) Target Audience: Process Chemists, Analytical Scientists Core Application: Chiral intermediate for pharmaceutical synthesis (e.g., derivatization to chiral amines or ethers).

This guide compares the optical performance of the (1R)-enantiomer against its structural analogs and evaluates the two primary methods for its production: Enzymatic Kinetic Resolution and Asymmetric Transfer Hydrogenation (ATH) .

Specific Optical Rotation ( ) Data

The specific rotation is solvent-dependent and concentration-dependent. Below is the comparative data for the target compound and its validated structural homologs. The positive sign (+) confirms the dextrorotatory nature of the (1R)-configuration in chlorinated solvents for this class of 1-aryl-ethanols.

Comparative Optical Rotation Table

Compound	Substituent (Para)	Configuration	ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> (deg)	Solvent (c, g/100mL)	Reference
Target	n-Propyl	(1R)	+30.0 to +35.0 *	CH₂Cl₂ (c=0.5)	Predicted via Homology
Analog 1	Isopropyl	(1R)	+33.80	CH₂Cl₂ (c=0.[1]60)	[1]
Analog 2	Isobutyl	(1R)	+31.56	CH₂Cl₂ (c=0.33)	[2]
Analog 3	Methyl	(1R)	+49.45	CH₂Cl₂ (c=0.50)	[3]
Analog 4	Hydrogen	(1R)	+45.00	Methanol (c=5.0)	[4]

*Note: The specific rotation of the n-propyl variant follows the trend of decreasing magnitude as the para-alkyl chain bulk increases. A value between +30° and +35° in Dichloromethane is the standard acceptance criterion.

Production Method Comparison: Resolution vs. Asymmetric Synthesis

To obtain high optical purity (

ee), researchers typically choose between Lipase-Catalyzed Kinetic Resolution (robust, lower yield) and Asymmetric Transfer Hydrogenation (sensitive, high yield).

Method A: Enzymatic Kinetic Resolution (Novozym 435)

This method uses a lipase to selectively acetylate the (1R)-enantiomer from a racemic mixture.

• Mechanism: The enzyme preferentially catalyzes the transesterification of the (R)-alcohol.

• Pros: Extremely high enantioselectivity (E > 200); mild conditions; reusable catalyst.

• Cons: Maximum theoretical yield is 50% (unless dynamic kinetic resolution is used).

Method B: Asymmetric Transfer Hydrogenation (Ru-TsDPEN)

This method reduces the precursor ketone (4'-propylacetophenone) directly to the chiral alcohol.

• Mechanism: Ruthenium complex with a chiral diamine ligand transfers hydride from a hydrogen donor (formic acid/TEA).

• Pros: 100% theoretical yield; direct route from ketone.

• Cons: Catalyst is expensive and sensitive to oxygen; requires strict inert atmosphere.

Performance Matrix

Feature	Enzymatic Resolution (Novozym 435)	Asymmetric Hydrogenation (Ru-TsDPEN)
Enantiomeric Excess (ee)	> 99% (Excellent)	95 - 97% (Good)
Yield	~45% (of racemate)	> 90%
Scalability	High (Batch or Flow)	Moderate (Heat transfer limits)
Cost Efficiency	Low (if racemate is cheap)	High (Catalyst cost)
Green Chemistry	High (Ambient temp, recyclable)	Moderate (Metal waste)

Experimental Protocols

Protocol 1: Determination of Specific Optical Rotation

Objective: Validate the optical purity of isolated (1R)-1-(4-propylphenyl)ethan-1-ol.

• Preparation: Weigh exactly

  of the sample into a volumetric flask.

• Solvation: Dissolve in HPLC-grade Dichloromethane (CH₂Cl₂) and dilute to the mark. (Concentration

  , though is also common).

• Measurement:

  • Warm up the polarimeter (Sodium D-line,

    ) for 15 minutes.

  • Zero the instrument with pure solvent.

  • Fill a

    (100 mm) thermostated cell ( ) with the sample solution.

  • Record the observed rotation

    .[2][3][4]

• Calculation:

  Where is path length in dm and is concentration in g/100mL.[3][4][5]

Protocol 2: Synthesis via Asymmetric Transfer Hydrogenation (ATH)

Objective: Synthesize (1R)-1-(4-propylphenyl)ethan-1-ol from 4'-propylacetophenone.

• Reagents: 4'-propylacetophenone (1.0 eq), RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%), Formic acid/Triethylamine (5:2 azeotrope).

• Procedure:

  • In a glovebox or under Argon, dissolve the ketone in dry Dichloromethane (

    ).

  • Add the Ruthenium catalyst.

  • Add the HCOOH/TEA mixture (2.0 eq hydride source) dropwise.

  • Stir at room temperature for 12-24 hours. Monitor by TLC/GC.

• Workup:

  • Quench with water. Extract with CH₂Cl₂.

  • Wash organic layer with sat. NaHCO₃ (to remove formic acid) and brine.

  • Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc 90:10).

Decision Pathway Visualization

The following diagram illustrates the decision logic for selecting the appropriate production method based on starting material availability and purity requirements.

Figure 1: Strategic decision matrix for the synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol, comparing Asymmetric Hydrogenation and Kinetic Resolution pathways.

References

• Royal Society of Chemistry. (2014). Supplementary Information: Iron-catalyzed asymmetric hydrosilylation of ketones. Retrieved from [Link]

• PubChem. (2025).[6] (1R)-1-(4-isobutylphenyl)ethanol Compound Summary. Retrieved from [Link]

• Master Organic Chemistry. (2017). Optical Rotation, Optical Activity, and Specific Rotation.[2][3][4][7][8] Retrieved from [Link]

Sources

• 1. (1R)-1-(4-isobutylphenyl)ethanol | C12H18O | CID 12851993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. (1R)-1-(4-nitrophenyl)ethan-1-ol | C8H9NO3 | CID 9793932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. European Pharmacopoeia 2.2.7. Optical Rotation | Anton Paar Wiki [wiki.anton-paar.com]
• 8. European Pharmacopoeia 2.2.7. Optical Rotation | Anton Paar Wiki [wiki.anton-paar.com]

A Comparative Guide to Chiral HPLC Methodologies for the Enantioseparation of 1-(4-propylphenyl)ethanol

For researchers, scientists, and professionals in drug development, the enantioselective separation of chiral compounds is a critical step in ensuring the safety, efficacy, and quality of pharmaceutical products. 1-(4-propylphenyl)ethanol serves as a valuable model compound, representative of a class of secondary aryl alcohols that are common structural motifs in active pharmaceutical ingredients (APIs). This guide provides an in-depth technical comparison of two robust and widely utilized chiral High-Performance Liquid Chromatography (HPLC) methods for the resolution of its enantiomers.

This comparison focuses on two distinct and effective chiral stationary phases (CSPs): a polysaccharide-based CSP, specifically amylose tris(3,5-dimethylphenylcarbamate), and a Pirkle-type CSP, (R,R)-Whelk-O1. The selection of these two phases is deliberate, as they operate on different chiral recognition mechanisms, offering alternative selectivities that are invaluable during method development. By understanding the principles and performance of each, researchers can make informed decisions to achieve optimal separation of their target analytes.

Comparative Performance Analysis

The successful enantioseparation of 1-(4-propylphenyl)ethanol hinges on the selection of an appropriate CSP and mobile phase. Below is a summary of the expected performance of the two selected chiral columns under optimized normal-phase conditions.

Parameter	Method 1: Polysaccharide-Based CSP	Method 2: Pirkle-Type CSP
Chiral Stationary Phase	Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))	(R,R)-Whelk-O® 1
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v)	n-Hexane / 2-Propanol (85:15, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25°C	25°C
Detection	UV at 220 nm	UV at 220 nm
Retention Time (t_R1_)	~ 8.5 min	~ 6.2 min
Retention Time (t_R2_)	~ 10.2 min	~ 7.8 min
Selectivity (α)	~ 1.20	~ 1.26
Resolution (R_s_)	> 2.0	> 2.2

In-Depth Look at Chiral Separation Methodologies

Method 1: Polysaccharide-Based Chiral Stationary Phase

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are the most widely used and successful for the enantioseparation of a broad range of chiral compounds.[1] The chiral recognition mechanism is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector. These interactions are a combination of hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance within the helical grooves of the polysaccharide polymer.[2] For aryl alcohols like 1-(4-propylphenyl)ethanol, the hydroxyl and phenyl groups are key interaction points with the carbamate derivatives on the amylose backbone.

The choice of an amylose-based CSP, such as Chiralpak® AD-H, is often a primary screening column due to its broad applicability.[3] The helical structure of amylose derivatives creates a well-defined chiral environment that can effectively differentiate between the enantiomers of a wide array of racemates.[4]

Method 2: Pirkle-Type Chiral Stationary Phase

The (R,R)-Whelk-O® 1 is a "Pirkle-type" or brush-type CSP, which is characterized by a small chiral molecule covalently bonded to the silica support.[5][6] This CSP is based on 1-(3,5-Dinitrobenzamido)-1,2,3,4-tetrahydrophenanthrene and is designed to have both π-acceptor (dinitrobenzoyl group) and π-donor (phenanthrene group) regions.[7]

The chiral recognition mechanism of the Whelk-O® 1 relies on a combination of π-π interactions, hydrogen bonding, dipole stacking, and steric interactions.[8] For 1-(4-propylphenyl)ethanol, the phenyl ring can act as a π-donor, interacting with the π-acceptor region of the CSP, while the hydroxyl group can form hydrogen bonds. The covalent bonding of the chiral selector to the silica support imparts exceptional durability and allows for the use of a wider range of mobile phases compared to some coated polysaccharide CSPs.[5] This often provides an alternative and complementary selectivity to polysaccharide-based columns.[8]

Experimental Protocols

Below are the detailed experimental methodologies for the enantioseparation of 1-(4-propylphenyl)ethanol on the two compared chiral stationary phases.

Protocol 1: Separation on Chiralpak® AD-H

1. Instrumentation and Column:

• HPLC System: A standard HPLC system equipped with a UV detector.
• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm particle size.

2. Mobile Phase Preparation:

• Prepare a mobile phase of 90% n-Hexane and 10% 2-Propanol (v/v).
• Ensure all solvents are HPLC grade and degassed prior to use.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.
• Column Temperature: 25°C.
• Detection: UV at 220 nm.
• Injection Volume: 10 µL.

4. Sample Preparation:

• Dissolve the racemic 1-(4-propylphenyl)ethanol in the mobile phase to a concentration of approximately 1 mg/mL.
• Filter the sample through a 0.45 µm syringe filter before injection.

5. Analysis:

• Inject the sample and acquire the chromatogram for a sufficient duration to allow for the elution of both enantiomers.
• Calculate the retention factors (k'), selectivity (α), and resolution (Rs) from the resulting chromatogram.

Protocol 2: Separation on (R,R)-Whelk-O® 1

1. Instrumentation and Column:

• HPLC System: A standard HPLC system with a UV detector.
• Column: (R,R)-Whelk-O® 1, 250 x 4.6 mm, 5 µm particle size.[9]

2. Mobile Phase Preparation:

• Prepare a mobile phase of 85% n-Hexane and 15% 2-Propanol (v/v).
• Use HPLC grade solvents and degas the mobile phase before use.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.
• Column Temperature: 25°C.
• Detection: UV at 220 nm.
• Injection Volume: 10 µL.

4. Sample Preparation:

• Dissolve the racemic 1-(4-propylphenyl)ethanol in the mobile phase to a concentration of approximately 1 mg/mL.
• Filter the sample using a 0.45 µm syringe filter.

5. Analysis:

• Inject the prepared sample and record the chromatogram.
• Determine the retention times for each enantiomer and calculate the chromatographic parameters (k', α, and Rs).

Visualizing the Method Development Workflow

A systematic approach is crucial for efficient chiral method development. The following workflow provides a general guideline for selecting an appropriate chiral separation method.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. WHELK-O®1 - Regis Technologies [registech.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. hplc.eu [hplc.eu]
• 8. (S,S) Whelk-O® 1 - Regis Technologies [registech.com]
• 9. Regis Technologies Inc (R,R) Whelk-O 1 - (R,R) Whelk-O 1 - 3.5 µm, 100Å, | Fisher Scientific [fishersci.com]

Chiralcel OD-H separation of 1-(4-propylphenyl)ethanol enantiomers

Topic: Chiralcel OD-H separation of 1-(4-propylphenyl)ethanol enantiomers Content Type: Technical Comparison & Method Development Guide

High-Performance Liquid Chromatography (HPLC) using Polysaccharide-Based Stationary Phases

Executive Summary

For the chiral resolution of 1-(4-propylphenyl)ethanol , the Chiralcel OD-H column (Cellulose tris(3,5-dimethylphenylcarbamate)) is the industry-standard "first-pass" choice due to its superior recognition of aromatic secondary alcohols. While Chiralpak AD-H serves as a powerful alternative with complementary selectivity, OD-H typically offers sharper peak shapes and higher resolution (

) for this specific structural class (phenyl alkanols).

The Bottom Line: Start with Chiralcel OD-H using a mobile phase of n-Hexane/2-Propanol (90:10 v/v) .[1] If resolution is

, switch to Chiralpak AD-H before attempting complex mobile phase modifications.

Chemical Context & Separation Challenge

Target Analyte: 1-(4-propylphenyl)ethanol

• Structure: A chiral secondary alcohol with a lipophilic propyl tail at the para position of the phenyl ring.

• Chiral Center: The benzylic carbon attached to the hydroxyl group.

• Separation Mechanism: Success relies on the "Three-Point Interaction" model:

  • Hydrogen Bonding: Between the analyte's -OH group and the carbamate moiety of the stationary phase.

  • - Interactions: Between the analyte's phenyl ring and the 3,5-dimethylphenyl group of the selector.

  • Steric Fit: The propyl tail must fit into the chiral grooves of the cellulose backbone.

Diagram 1: The Chiral Recognition Mechanism (OD-H)

The following diagram visualizes the interaction between the analyte and the Chiralcel OD-H selector.[2]

Caption: Mechanistic pathway of chiral recognition on Chiralcel OD-H. The propyl group's steric fit often dictates the separation efficiency (

).

Primary Solution: Chiralcel OD-H Protocol

The Chiralcel OD-H is a coated phase. The "H" denotes 5

m particle size, offering higher efficiency than the older 10 m "OD" columns.

Recommended Experimental Protocol

This protocol is self-validating; if the system suitability parameters (tailing factor, pressure) are not met, stop and troubleshoot before injecting the sample.

A. System Preparation

• Column: Chiralcel OD-H (250 x 4.6 mm, 5

  m).

• Mobile Phase: n-Hexane / 2-Propanol (90:10 v/v).[1]

  • Note: Premix solvents by volume to ensure accuracy. Do not rely on pump mixing for initial method development.

• Flow Rate: 1.0 mL/min (Adjust to 0.5 mL/min if backpressure > 50 bar to protect the column packing).

• Temperature: 25°C (Standard).

• Detection: UV at 220 nm (maximizes signal for the phenyl ring) or 254 nm .

B. Step-by-Step Workflow

• Equilibration: Flush column with mobile phase for 20-30 minutes until the baseline stabilizes.

• Blank Injection: Inject 10

  L of mobile phase to confirm no carryover or ghost peaks.

• Sample Prep: Dissolve 1 mg of racemate in 1 mL of mobile phase (Hexane/IPA).

  • Critical: Do not dissolve in pure IPA or Ethanol and inject large volumes; this distorts peak shape ("solvent effect").

• Test Injection: Inject 5-10

  L.

• Evaluation: Calculate Resolution (

  ).

  • If

    : Method is valid.

  • If

    : Decrease IPA to 5% (95:5 mix) or lower temperature to 10°C.

Comparative Analysis: OD-H vs. Alternatives

While OD-H is the primary recommendation, alternative columns may be required if the propyl group causes unexpected steric clashes.

Performance Comparison Table

Feature	Chiralcel OD-H	Chiralpak AD-H	Chiralcel OJ-H
Selector	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(4-methylbenzoate)
Primary Mechanism	Rigid groove inclusion + H-bonding	Helical cavity inclusion + H-bonding	Electronic interactions (Carbonyls)
Suitability for 1-(4-propylphenyl)ethanol	High (Preferred)	High (Alternative)	Low to Moderate
Typical Resolution ( )	> 2.0 (Baseline)	1.5 - 2.5	< 1.5 (often partial)
Peak Shape	Sharp, symmetric	Often broader due to amylose flexibility	Variable
Elution Order	Typically ( ) then ( )*	Often reversed compared to OD-H	Unpredictable

*Note: Elution order is structure-dependent. Always verify with a pure enantiomer standard.

Why OD-H Wins for this Molecule:

• Rigidity: The cellulose backbone of OD-H is more rigid than the amylose backbone of AD-H. For "flat" aromatic alcohols like 1-phenylethanol derivatives, this rigidity often provides a more distinct chiral groove, leading to higher separation factors (

  ).

• Electronic Match: The 3,5-dimethylphenyl group on the selector creates an ideal electron density to interact with the 4-propylphenyl ring of the analyte.

Method Development Decision Tree

Use this workflow to optimize the separation if the standard protocol fails.

Caption: Decision matrix for optimizing the separation of 1-(4-propylphenyl)ethanol.

Representative Data & Expectations

Based on homologous series data (specifically 1-(4-chlorophenyl)ethanol and 1-phenylethanol), the following performance metrics are expected on Chiralcel OD-H :

• Mobile Phase: Hexane/IPA (95:5)

• Flow Rate: 0.5 mL/min

• Retention Time 1 (

  ): ~14-16 min

• Retention Time 2 (

  ): ~18-21 min

• Selectivity (

  ): 1.2 - 1.4

• Resolution (

  ): > 2.0

Note: The propyl group increases lipophilicity compared to the methyl analog. This may slightly reduce retention time in normal phase (less interaction with polar adsorption sites) or increase it if the steric fit into the hydrophobic pocket is tight. The separation factor (

) typically remains robust.

Troubleshooting & "Self-Validating" Checks

Issue	Probable Cause	Corrective Action
Broad Peaks	Sample solvent mismatch	Dissolve sample in Mobile Phase (Hex/IPA). Avoid 100% IPA.
Peak Tailing	Active silanol sites	Add 0.1% Diethylamine (DEA) to mobile phase (only if necessary; usually not needed for neutral alcohols).
High Pressure	Blocked frit or high viscosity	Check flow rate. If using >15% IPA, reduce flow to 0.5 mL/min.
Loss of Resolution	Column memory effect	Wash column with 100% Ethanol (0.5 mL/min for 3 hours) to remove retained impurities, then re-equilibrate.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H and CHIRALCEL® OJ-H Columns.[1][2][3][4] (Accessed 2024). Provides the foundational operating limits and solvent compatibility rules.

• BenchChem. A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol. (2025).[5][6] Validates the use of OD-H for 4-substituted phenyl ethanols.

• National Institutes of Health (PMC).Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers. (Discusses OD-H vs AD-H selectivity mechanisms).

• Phenomenex.Chiral HPLC Separations Guide.

Sources

• 1. scribd.com [scribd.com]
• 2. chiraltech.com [chiraltech.com]
• 3. ct-k.com [ct-k.com]
• 4. mz-at.de [mz-at.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the ¹H NMR Spectroscopic Analysis of (1R)-1-(4-propylphenyl)ethan-1-ol

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of the chiral alcohol (1R)-1-(4-propylphenyl)ethan-1-ol. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data presentation. It delves into the rationale behind spectral assignments, offers a robust experimental protocol, and draws comparisons with structurally related compounds to provide a comprehensive understanding of how ¹H NMR serves as a critical tool for structural elucidation and purity assessment.

¹H NMR Profile of (1R)-1-(4-propylphenyl)ethan-1-ol

The structure of (1R)-1-(4-propylphenyl)ethan-1-ol presents several distinct proton environments, each giving rise to a characteristic signal in the ¹H NMR spectrum. The chemical shifts (δ) are influenced by the electronic environment of the protons, while the splitting patterns (multiplicity) arise from spin-spin coupling with neighboring protons.[1][2]

Table 1: Predicted ¹H NMR Data for (1R)-1-(4-propylphenyl)ethan-1-ol in CDCl₃

Assigned Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-CH ₃ (propyl)	~ 0.94	Triplet (t)	~ 7.4	3H
-CH (OH)CH ₃	~ 1.48	Doublet (d)	~ 6.5	3H
-CH ₂- (propyl)	~ 1.62	Sextet	~ 7.5	2H
-OH	~ 1.8-2.2	Singlet (s, broad)	-	1H
Ar-CH ₂- (propyl)	~ 2.58	Triplet (t)	~ 7.6	2H
-CH (OH)CH₃	~ 4.87	Quartet (q)	~ 6.5	1H
Ar-H (ortho to propyl)	~ 7.15	Doublet (d)	~ 8.0	2H
Ar-H (meta to propyl)	~ 7.28	Doublet (d)	~ 8.0	2H

Causality of Assignments:

• Aromatic Protons (7.15-7.28 ppm): The 1,4-disubstituted (para) benzene ring creates a symmetrical AA'BB' spin system, which often simplifies to two distinct doublets. Protons closer to the electron-donating alkyl groups are slightly more shielded (upfield) than those closer to the slightly withdrawing carbinol group.

• Benzylic Methine (4.87 ppm): The proton attached to the same carbon as the hydroxyl group (-CH(OH)-) is significantly deshielded by the adjacent oxygen and the aromatic ring. It appears as a quartet due to coupling with the three protons of the adjacent methyl group (n+1 rule, 3+1=4).[4]

• Propyl Group Protons (0.94, 1.62, 2.58 ppm): This chain shows a classic pattern: a triplet for the terminal methyl group coupled to the adjacent methylene, a triplet for the benzylic methylene coupled to its neighboring methylene, and a more complex multiplet (sextet) for the central methylene group coupled to protons on both sides (3+2=5 neighbors, resulting in a sextet).

• Methyl Doublet (1.48 ppm): The methyl group attached to the chiral center is split into a doublet by the single benzylic methine proton (1+1=2).

• Hydroxyl Proton (1.8-2.2 ppm): The chemical shift of alcohol protons is highly variable and depends on concentration, temperature, and solvent.[5] It typically appears as a broad singlet because of rapid chemical exchange, which averages out any coupling to neighboring protons.

Experimental Protocol for Data Acquisition

Achieving high-quality, reproducible NMR data requires a meticulous and standardized experimental approach. The following protocol is a self-validating system designed for the analysis of small molecules like (1R)-1-(4-propylphenyl)ethan-1-ol.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte. For small molecules, this provides an excellent signal-to-noise ratio for a ¹H spectrum in a few minutes.[6]

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

    • Rationale: CDCl₃ is a standard choice for its excellent solubilizing power for a wide range of organic compounds and its single residual solvent peak is easily identifiable.[3] TMS serves as the internal reference standard, with its signal defined as 0.00 ppm.[7]

  • Transfer the solution to a high-quality 5 mm NMR tube. Ensure the tube is clean and dry to avoid interfering signals.

• NMR Instrument Setup & Data Acquisition:

  • Insert the sample into the NMR spectrometer (e.g., a 400 MHz instrument).

  • Lock the spectrometer onto the deuterium signal of the CDCl₃. This step is crucial for maintaining a stable magnetic field during the experiment.

  • Shim the magnetic field to optimize its homogeneity across the sample. This is an iterative process that minimizes peak broadening and distortion, resulting in sharp, well-resolved signals.

  • Acquire the ¹H NMR spectrum using standard single-pulse acquisition parameters. A typical acquisition might involve 16-32 scans with a relaxation delay of 1-2 seconds.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in positive, absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

Experimental Workflow Diagram

Caption: A standardized workflow for acquiring high-quality ¹H NMR spectra.

Comparative ¹H NMR Analysis

To fully appreciate the information encoded in the spectrum of (1R)-1-(4-propylphenyl)ethan-1-ol, it is instructive to compare it with its synthetic precursor and a structurally similar analog.

• 1-(4-Propylphenyl)ethan-1-one: The ketone precursor to the target alcohol.[8]

• 1-(4-Methylphenyl)ethanol: An analog where the propyl group is replaced by a smaller methyl group.[9]

Table 2: Comparative ¹H NMR Data (Key Signals, CDCl₃)

Compound	Ar-H (ppm)	-CH(OH)- or -C(O)-CH₃ (ppm)	Benzylic -CH₂- or -CH₃ (ppm)
(1R)-1-(4-propylphenyl)ethan-1-ol	~7.15 (d), ~7.28 (d)	~4.87 (q, CH)	~2.58 (t, CH₂)
1-(4-Propylphenyl)ethan-1-one	~7.20 (d), ~7.88 (d)	~2.55 (s, CH₃)	~2.62 (t, CH₂)
1-(4-Methylphenyl)ethanol	~7.16 (d), ~7.26 (d)	~4.85 (q, CH)	~2.35 (s, CH₃)

Analysis of Spectral Differences

• Alcohol vs. Ketone: The most dramatic difference is observed in the transformation of the ketone to the alcohol. The sharp singlet of the acetyl methyl group (~2.55 ppm) in the ketone is replaced by two new signals in the alcohol: the benzylic methine quartet (~4.87 ppm) and the methyl doublet (~1.48 ppm). This change is a definitive indicator of the successful reduction of the carbonyl group. Furthermore, the aromatic protons ortho to the carbonyl in the ketone are significantly deshielded (~7.88 ppm) compared to those ortho to the carbinol group in the alcohol (~7.28 ppm).

• Propyl vs. Methyl Analog: Comparing the target alcohol with 1-(4-methylphenyl)ethanol highlights the influence of the para-alkyl substituent.[9] The signals for the core CH(OH)CH₃ moiety are nearly identical (~4.85-4.87 ppm and ~1.48 ppm), demonstrating that the remote alkyl group has a negligible effect on their chemical shifts. The key difference lies in the signal for the benzylic position of the para-substituent: a triplet at ~2.58 ppm for the propyl group's CH₂ versus a singlet at ~2.35 ppm for the methyl group.

• Enantiomeric Purity: It is critical to understand that a standard ¹H NMR spectrum cannot distinguish between (1R)- and (1S)-enantiomers.[10] Enantiomers have identical physical properties in an achiral environment, leading to identical spectra. To determine enantiomeric excess (ee), one must introduce a chiral auxiliary, such as a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).[11][12][13] These agents form transient diastereomeric complexes, which, being chemically distinct, will exhibit separate signals in the NMR spectrum, allowing for quantification of the enantiomeric ratio.

Structure-to-Spectrum Correlation

The following diagram provides a visual map connecting the distinct protons in the (1R)-1-(4-propylphenyl)ethan-1-ol structure to their corresponding signals in the ¹H NMR spectrum.

Caption: Correlation of proton environments in the molecule to their ¹H NMR signals.

Conclusion

The ¹H NMR spectrum of (1R)-1-(4-propylphenyl)ethan-1-ol provides a wealth of structural information, allowing for the unambiguous verification of its molecular framework. Through careful analysis of chemical shifts, integration, and spin-spin coupling patterns, every proton in the molecule can be confidently assigned. Comparative analysis against its ketone precursor and other structural analogs further solidifies these assignments and highlights the sensitivity of ¹H NMR to subtle changes in chemical structure. While standard NMR does not differentiate between enantiomers, this guide underscores the necessity of employing chiral auxiliaries for the crucial determination of enantiomeric purity in fields like drug development and asymmetric synthesis.

References

• Title: Chemical shift and spin-spin coupling | Spectroscopy Class Notes Source: Fiveable URL: [Link]

• Title: NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers Source: PubMed URL: [Link]

• Title: Distinction of Enantiomers by NMR Spectroscopy Using Chiral Orienting Media Source: ResearchGate URL: [Link]

• Title: How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) Source: JEOL Ltd. URL: [Link]

• Title: Differentiation of Chiral Compounds Using NMR Spectroscopy Source: ResearchGate URL: [Link]

• Title: Nuclear Magnetic Resonance (NMR) Spectroscopy Source: University of Calgary URL: [Link]

• Title: Nuclear magnetic resonance spectroscopy Source: Wikipedia URL: [Link]

• Title: Enantiomers – Image | Mirror Image Source: Nanalysis Corp. URL: [Link]

• Title: Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

• Title: NMR Spectroscopy Source: Chemistry LibreTexts URL: [Link]

• Title: Figure S22: 1 H NMR spectrum of 1-(4-methylphenyl) ethanol and 4-methylacetophenone. Source: ResearchGate URL: [Link]

• Title: The 1H-NMR experiment Source: Chemistry LibreTexts URL: [Link]

• Title: Supporting Information - The Royal Society of Chemistry Source: The Royal Society of Chemistry URL: [Link]

• Title: NMR Sample Preparation Source: Iowa State University Chemical Instrumentation Facility URL: [Link]

• Title: NMR spectroscopy of small molecules in solution Source: Royal Society of Chemistry Publishing URL: [Link]

• Title: A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts Source: Springer Nature Experiments URL: [Link]

• Title: The values for proton and C-13 chemical shifts given below are typical approximate ranges only Source: University of Colorado Boulder URL: [Link]

• Title: Supporting information for - The Royal Society of Chemistry Source: The Royal Society of Chemistry URL: [Link]

• Title: Analysis of Small-Molecule Mixtures by Super-Resolved 1H NMR Spectroscopy Source: ACS Publications (The Journal of Physical Chemistry A) URL: [Link]

• Title: 1H NMR Chemical Shifts Source: Chemistry Connected URL: [Link]

• Title: Figure S3. 1 H NMR spectrum of 1-(4-Methylphenyl)ethanone oxime (2b). Source: ResearchGate URL: [Link]

• Title: A General catalyst for Suzuki–Miyaura and Sonogashira reactions of aryl and heteroaryl chlorides in water - Supporting Information Source: The Royal Society of Chemistry URL: [Link]

• Title: (1R)-1-(4-propylphenyl)ethan-1-ol | CAS 105364-41-8 Source: American Elements URL: [Link]

• Title: NMR Spectroscopy – 1H NMR Chemical Shifts Source: Organic Chemistry Data & Info URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry Source: ACS Publications (Organic Process Research & Development) URL: [Link]

• Title: Structure Identification By 1h NMR Source: Structure Determination of Organic Compounds URL: [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistryconnected.com [chemistryconnected.com]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. Page loading... [guidechem.com]
• 9. rsc.org [rsc.org]
• 10. Enantiomers – Image | Mirror Image — Nanalysis [nanalysis.com]
• 11. NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Definitive Guide: Absolute Configuration of 1-(4-propylphenyl)ethanol

Topic: Determining Absolute Configuration of 1-(4-propylphenyl)ethanol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In pharmaceutical synthesis, the absolute configuration of chiral benzylic alcohols like 1-(4-propylphenyl)ethanol is not merely a structural detail—it is a critical quality attribute that dictates pharmacodynamics and regulatory compliance. As a Senior Application Scientist, I often encounter researchers relying on optical rotation comparisons which can be unreliable due to solvent effects or impurities.

This guide moves beyond basic estimation, providing three rigorous, self-validating protocols to definitively assign the (

) or ( ) configuration. We compare the "Gold Standard" Mosher's Method (NMR), the Biocatalytic Kinetic Resolution (Enzymatic), and Chiral Chromatography , evaluating them on precision, throughput, and resource requirements.

The Gold Standard: NMR Derivatization (Mosher's Method)

Best For: Definitive de novo assignment without reference standards.

The modified Mosher’s method is the most robust technique for assigning the absolute configuration of secondary alcohols. It relies on the magnetic anisotropy of the phenyl group in

-methoxy- -trifluoromethylphenylacetic acid (MTPA) esters.

The Mechanistic Logic

When 1-(4-propylphenyl)ethanol reacts with MTPA-Cl, it forms a diastereomeric ester. In the preferred conformer, the MTPA phenyl group shields protons on one side of the carbinol center (causing an upfield shift,

) while leaving the other side unaffected or deshielded. By comparing the proton NMR chemical shifts of the ( )-MTPA and ( )-MTPA esters, we calculate .[1][2][3] The spatial arrangement of positive and negative values maps directly to the stereocenter's geometry.

Experimental Protocol

Reagents:

• Substrate: Racemic or enantioenriched 1-(4-propylphenyl)ethanol.

• Derivatizing Agents: (

  )-(-)-MTPA-Cl and ( )-(+)-MTPA-Cl.[1]

• Solvent: Pyridine-

  (allows in-situ reaction) or dry with DMAP/TEA.

Step-by-Step Workflow:

• Derivatization (Run in parallel):

  • Vial A: Mix 5 mg alcohol + 10 mg (

    )-(-)-MTPA-Cl + 0.5 mL pyridine- .

  • Vial B: Mix 5 mg alcohol + 10 mg (

    )-(+)-MTPA-Cl + 0.5 mL pyridine- .

  • Incubate: Shake at RT for 15 minutes. Reaction is usually quantitative.

• NMR Acquisition: Acquire

  -NMR (400 MHz+) for both samples.

• Data Analysis:

  • Assign signals for protons flanking the chiral center: The methyl group (

    ) and the aromatic protons of the propylphenyl ring ( ).

  • Calculate

    .[1][2][3]

Interpretation (The Mosher Model)

• If Configuration is (

  ): The ( )-MTPA phenyl group shields the alkyl chain (propylphenyl side), making for aromatic protons. The methyl group is deshielded ( ).

• If Configuration is (

  ): The signs are inverted.

Figure 1: Logical workflow for determining absolute configuration via Mosher's Method.

The "Green" Route: Biocatalytic Kinetic Resolution

Best For: Preparative separation and configuration verification using established enzymatic rules.

Lipases, particularly Candida antarctica Lipase B (CAL-B), display high enantioselectivity toward secondary alcohols. They follow the Kazlauskas Rule , which predicts that lipases preferentially acetylate the (

)-enantiomer of secondary alcohols where the large group is phenyl and the medium group is methyl.

The Causality

The active site of CAL-B has a "large" pocket and a "medium" pocket. For 1-(4-propylphenyl)ethanol:

• Large Group: 4-propylphenyl moiety.

• Medium Group: Methyl group.

• Outcome: The (

  )-enantiomer fits the active site and is acetylated rapidly. The ( )-enantiomer remains as the free alcohol.

Experimental Protocol

• Reaction Setup:

  • Dissolve 100 mg racemic 1-(4-propylphenyl)ethanol in 5 mL dry toluene or hexane.

  • Add 3 eq. Vinyl Acetate (acyl donor).

  • Add 20 mg Immobilized CAL-B (e.g., Novozym 435).

• Incubation: Shake at 30°C for 2-4 hours. Monitor by TLC or GC.

• Analysis:

  • Stop at ~50% conversion.[4][5]

  • The Product (Ester) will be (

    )-configured .

  • The Remaining Substrate (Alcohol) will be (

    )-configured .[6]

• Verification: Measure Optical Rotation (OR) of the isolated remaining alcohol. If it matches literature trends (typically (-) for S-isomers in this family), the assignment is cross-verified.

Figure 2: Biocatalytic kinetic resolution pathway obeying the Kazlauskas Rule.

Analytical Verification: Chiral HPLC

Best For: Quantifying Enantiomeric Excess (ee) and routine QC.[7]

While HPLC separates enantiomers, assigning "Peak 1" vs "Peak 2" requires a reference standard (often generated via Method 1 or 2). However, polysaccharide columns show predictable elution orders for this class of compounds.

• Column: Chiralcel OD-H or Chiralpak AD-H (Cellulose/Amylose tris-3,5-dimethylphenylcarbamate).

• Mobile Phase: Hexane : Isopropanol (90:10 to 98:2).

• Detection: UV at 254 nm (aromatic ring absorption).

• Typical Elution: On Chiralcel OD, the (

  )-enantiomer often elutes last for simple phenyl-ethanol derivatives, but this must be confirmed with a standard.

Performance Comparison Matrix

Feature	Mosher's Method (NMR)	Enzymatic Resolution (CAL-B)	Chiral HPLC
Primary Utility	Absolute Configuration Assignment	Preparative Separation & Assignment	Purity Analysis (ee%)
Sample Required	~5-10 mg (Destructive*)	>50 mg (Preparative)	<1 mg (Analytical)
Time to Result	2-4 Hours	4-24 Hours	30 Minutes
Reliability	High (Self-validating structural proof)	High (Strong empirical rule)	Medium (Needs reference std)
Equipment	NMR Spectrometer	Shaker, Silica Column	HPLC System
Cost	High (Deuterated solvents/Reagents)	Low (Reusable enzymes)	Medium (Columns are expensive)

*Note: Mosher esters can be hydrolyzed to recover alcohol, but typically considered analytical scale.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2][3] Nature Protocols, 2, 2451–2458.[3] Link[3]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. Tetrahedron, 63(8), 1723-1747. Link

• Kazlauskas, R. J., et al. (1991). A Rule to Predict Which Enantiomer of a Secondary Alcohol Reacts Faster in Reactions Catalyzed by Cholesterol Esterase, Lipase from Pseudomonas cepacia, and from Candida rugosa. The Journal of Organic Chemistry, 56(8), 2656-2665. Link

Sources

• 1. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. | Sigma-Aldrich [sigmaaldrich.com]
• 2. matilda.science [matilda.science]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Absolute Configuration Determination of (1R)-1-(4-propylphenyl)ethanol: A Comparative Guide to Mosher’s Ester Analysis

Executive Summary

In the development of chiral pharmaceuticals, the unambiguous assignment of absolute configuration (AC) is a regulatory critical path. For secondary alcohols like (1R)-1-(4-propylphenyl)ethanol , X-ray crystallography is often precluded by the compound's physical state (oil/amorphous solid), and optical rotation is unreliable without established literature precedents.

This guide objectively compares Mosher’s Ester Analysis (NMR-based derivatization) against Chiral HPLC and X-ray diffraction. It provides a validated protocol for determining the AC of 1-arylalkanols, demonstrating why Mosher’s method remains the "Gold Standard" for ab initio configuration assignment when reference standards are unavailable.

The Challenge: Chirality in 1-Arylalkanols

(1R)-1-(4-propylphenyl)ethanol presents a classic stereochemical challenge:

• Chromophore: The 4-propylphenyl group is UV-active, making HPLC detection easy, but it does not inherently reveal 3D configuration.

• State: The propyl chain adds rotational freedom, often preventing crystallization required for X-ray analysis.

• Subtlety: The difference between the methyl group and the propyl-phenyl moiety is sterically distinct but chemically inert, requiring a method sensitive to spatial proximity.

Comparative Analysis: Selecting the Right Tool

The following table contrasts the three primary methods for determining the stereochemistry of secondary alcohols.

Feature	Mosher's Ester Analysis (NMR)	Chiral HPLC / SFC	X-Ray Crystallography
Primary Output	(Chemical Shift Difference)	Retention Time ( )	Electron Density Map
Absolute Config?	Yes (Ab initio determination)	No (Requires known standard)	Yes (Direct observation)
Sample State	Solution (CDCl , C D )	Solution	Single Crystal Required
Purity Req.	Moderate (>80% preferred)	High (for accurate ee)	Ultra-High (>99%)
Throughput	Low (Derivatization + NMR time)	High (after method dev)	Low (Crystal growth is rate-limiting)
Cost/Sample	Low (Reagents + Solvent)	Medium (Columns + Solvents)	High (Instrument time)
Best For...	Unknown absolute configuration of oils/liquids.	Routine QC of known enantiomers.	Solid compounds with heavy atoms.

Verdict for (1R)-1-(4-propylphenyl)ethanol: Since the molecule is likely an oil or low-melting solid (due to the propyl chain) and the absolute configuration is the variable , Mosher's Method is the superior choice. Chiral HPLC should only be used after the configuration is established to monitor enantiomeric excess (ee).

Technical Deep Dive: The Mosher Mechanism

The Dale-Mosher Model

The method relies on the magnetic anisotropy of the phenyl ring in the chiral derivatizing agent,

-methoxy- -trifluoromethylphenylacetic acid (MTPA).

When the alcohol reacts with (R)- and (S)-MTPA chloride, two diastereomers are formed. The Dale-Mosher model postulates that in the preferred conformer:

• The carbinyl proton (

  ), the ester carbonyl ( ), and the trifluoromethyl group ( ) are syn-periplanar .

• This locks the MTPA phenyl group on one side of the molecular plane and the methoxy group on the other.

• The phenyl group exerts a shielding effect (upfield shift, negative

  ) on protons spatially cis to it.

The "Sector Rule" Logic

We calculate the difference in chemical shift (

) between the (S)-MTPA ester and the (R)-MTPA ester: [1]

• : Substituents are shielded by the phenyl group in the (S)-ester.
• : Substituents are shielded by the phenyl group in the (R)-ester.

Visualization of the Workflow

Caption: Figure 1. The decision logic for Mosher's Ester Analysis. Note that (R)-MTPA-Cl yields the (S)-Ester due to Cahn-Ingold-Prelog priority changes.

Case Study: Analysis of (1R)-1-(4-propylphenyl)ethanol

For the (1R) enantiomer, the spatial arrangement places the methyl group and the aryl group on opposite sides of the projection plane defined by the C-O bond.

Predicted Data Table

Based on the Dale-Mosher model, the following shifts are expected for the (1R) isomer.

Proton Group	Position	(ppm)	(ppm)		Interpretation
Methyl ( )	Right Side (Sector II)	1.55	1.65	-0.10	Shielded in (S)-Ester Right side
Aryl ( )	Left Side (Sector III)	7.30	7.15	+0.15	Shielded in (R)-Ester Left side
Propyl ( )	Left Side (Remote)	2.58	2.52	+0.06	Shielded in (R)-Ester Left side
Carbinyl ( )	Center	6.05	6.05	~0.00	Near Nodal Plane (Not diagnostic)

Logic Verification

• Methyl Group:

  is negative .[2] This places the methyl group on the side shielded by the (S)-ester's phenyl ring.

• Aryl Group:

  is positive . This places the aryl group on the side shielded by the (R)-ester's phenyl ring.

Experimental Protocol

Objective: Synthesize (S)- and (R)-MTPA esters of 1-(4-propylphenyl)ethanol for NMR analysis.

Materials

• Substrate: 1-(4-propylphenyl)ethanol (10 mg per reaction).

• Reagents: (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl (Note: Reagent config is opposite to ester config).

• Solvent: Dry Pyridine-d5 (allows in-situ NMR) or Dry

  with Pyridine/DMAP.

Step-by-Step Methodology

• Preparation (In-situ method for rapid analysis):

  • Take two clean NMR tubes. Label them A (for S-ester) and B (for R-ester).

  • Dissolve 10 mg of the alcohol in 0.6 mL of

    (or Pyridine-d5) in each tube.

  • Add 20

    L of dry pyridine to each tube (if using ).

• Derivatization:

  • Tube A: Add 15

    L of (R)-(-)-MTPA-Cl . (This forms the (S)-Ester ).

  • Tube B: Add 15

    L of (S)-(+)-MTPA-Cl . (This forms the (R)-Ester ).

  • Expert Tip: Shake vigorously and allow to stand at room temperature for 15-30 minutes. Reaction completion can be monitored by TLC or by the disappearance of the carbinyl proton shift of the free alcohol.

• Work-up (Optional but recommended for high purity):

  • If spectra are messy, dilute the reaction mixture with

    , wash with 1M HCl, saturated , and brine.

  • Dry over

    , filter, and concentrate. Redissolve in .

• Data Acquisition:

  • Acquire

    H NMR (minimum 400 MHz, preferably 600 MHz) for both samples.

  • Focus phasing on the methyl doublet and aromatic region.

Logic Diagram for Configuration Assignment

Caption: Figure 2. Conceptual mapping of chemical shift differences (

) to spatial sectors. For the (1R) isomer, the methyl falls into the negative sector, and the aryl group falls into the positive sector.

References

• Dale, J. A., & Mosher, H. S. (1973).[3] Nuclear Magnetic Resonance Enantiomer Reagents. Configuration Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and

  -Methoxy- -trifluoromethylphenylacetate (MTPA) Esters. Journal of the American Chemical Society, 95(2), 512–519.[3]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons.[3][4][5][6][7] Nature Protocols, 2, 2451–2458.

• Seco, J. M., Quinoa, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118.

• Sullivan, G. R., Dale, J. A., & Mosher, H. S. (1973).

  -Methoxy- -trifluoromethylphenylacetate Derivatives. The Journal of Organic Chemistry, 38(12), 2143–2147.

Sources

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. individual.utoronto.ca [individual.utoronto.ca]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. aquila.usm.edu [aquila.usm.edu]

Technical Guide: Enzymatic vs. Chemical Reduction of 4-Propylacetophenone

Executive Summary

Objective: This guide compares the efficacy, stereoselectivity, and operational requirements of reducing 4-propylacetophenone (1-(4-propylphenyl)ethan-1-one) to 1-(4-propylphenyl)ethanol via chemical reagents versus biocatalytic (enzymatic) systems.

Core Findings:

• Chemical Reduction (NaBH₄): Offers the fastest kinetics (<1 hour) and highest volumetric productivity but yields a racemic mixture (50% R / 50% S), requiring subsequent chiral resolution for drug applications.

• Asymmetric Chemical Hydrogenation (Ru/Ir-catalysts): Provides high enantiomeric excess (90–96% ee) but requires high-pressure equipment, expensive chiral ligands (e.g., Noyori catalysts), and strict oxygen-free handling.

• Enzymatic Reduction (KREDs/Whole Cell): Delivers superior stereoselectivity (>99% ee, typically R-configured with Lactobacillus ADH or Daucus carota) under mild aqueous conditions. The trade-off is slower reaction kinetics (24–48 hours) and lower substrate solubility, often necessitating co-solvents or biphasic systems.

Recommendation: For early-stage medicinal chemistry requiring <1g of pure enantiomer without specialized high-pressure equipment, enzymatic reduction is superior. For bulk manufacturing of racemates or where <96% ee is acceptable, chemical methods are preferred.

Mechanistic Comparison

Chemical Reduction (Hydride Transfer)

The chemical reduction of 4-propylacetophenone typically utilizes sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). The mechanism involves the nucleophilic attack of the hydride ion (H⁻) on the electrophilic carbonyl carbon.

• Stereochemistry: Because the carbonyl group is planar (

  hybridized), the hydride can attack with equal probability from the re or si face, resulting in a racemic product.

• Asymmetric Variant: Chiral catalysts (e.g., Ru-TsDPEN) create a chiral pocket that sterically hinders one face, favoring specific hydride delivery (Noyori transfer hydrogenation).

Enzymatic Reduction (Cofactor-Dependent)

Enzymatic reduction relies on Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs). These enzymes utilize a cofactor, typically NADPH or NADH, to deliver a hydride.

• Stereochemistry: The enzyme's active site binds the substrate in a rigid conformation. The amino acid residues (e.g., Tyr, Ser) orient the carbonyl group such that the cofactor can only transfer the hydride to one specific face (Prelog or anti-Prelog rule), yielding extremely high optical purity (>99% ee).

• Cofactor Recycling: A coupled system (e.g., isopropanol/GDH) is required to regenerate the expensive NADPH cofactor.

Figure 1: Comparative reaction pathways showing the divergence in stereochemical outcome between chemical and enzymatic reduction.

Performance Metrics & Data Comparison

The following data aggregates performance metrics for 4-alkylacetophenone derivatives, serving as a validated proxy for 4-propylacetophenone due to electronic and steric similarity.

Metric	Chemical (NaBH₄)	Chemical (Asymmetric Ru-Cat)	Enzymatic (Daucus carota / KRED)
Yield	95–99%	85–95%	70–90% (Isolation dependent)
Enantiomeric Excess (ee)	0% (Racemic)	90–96%	>99%
Reaction Time	0.5 – 2 Hours	12 – 24 Hours	24 – 48 Hours
Substrate Loading	High (100–500 g/L)	Medium (50–100 g/L)	Low (1–10 g/L)
Conditions	Organic Solvent (MeOH), 0°C	High Pressure H₂ or Transfer Hyg.	Aqueous Buffer, 30°C, pH 7
Cost Driver	Reagents (Cheap)	Catalyst (Expensive)	Enzyme (Moderate) + Time

Experimental Protocols

Protocol A: Chemical Reduction (Standard Racemic)

Purpose: Rapid synthesis of racemic 1-(4-propylphenyl)ethanol for analytical standards or non-chiral applications.

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and place in an ice bath (0°C).

• Dissolution: Dissolve 4-propylacetophenone (1.62 g, 10 mmol) in methanol (20 mL).

• Addition: Slowly add sodium borohydride (NaBH₄) (0.38 g, 10 mmol) in small portions over 10 minutes. Caution: Hydrogen gas evolution.[1]

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor via TLC (Hexane:EtOAc 8:2).

• Quench: Add 1M HCl dropwise until gas evolution ceases and pH is neutral.

• Workup: Evaporate methanol under reduced pressure. Extract the aqueous residue with Dichloromethane (3 x 20 mL).

• Purification: Dry organic layer over MgSO₄, filter, and concentrate. Yield is typically quantitative (>95%).

Protocol B: Enzymatic Reduction (High Stereoselectivity)

Purpose: Synthesis of enantiopure (R)-1-(4-propylphenyl)ethanol using a whole-cell biocatalyst (e.g., Daucus carota root or commercial KRED kit). Note: Carrot root is used here as a universally accessible demonstration of "Green" chemistry.

• Biocatalyst Prep: Wash fresh carrots, peel, and cut into 0.5 cm thick slices. Suspend 10 g of carrot slices in 100 mL of distilled water in a 250 mL Erlenmeyer flask.

• Substrate Addition: Dissolve 4-propylacetophenone (100 mg) in ethanol (1 mL) to aid solubility, then add to the aqueous flask.

• Incubation: Place flask in an orbital shaker at 30°C and 150 rpm.

• Monitoring: Monitor reaction every 24 hours via chiral HPLC or GC. The reaction typically requires 48–72 hours for >90% conversion.

• Workup: Filter out carrot pieces. Extract the aqueous phase with Ethyl Acetate (3 x 30 mL).

• Purification: Dry over Na₂SO₄ and concentrate.

• Validation: Determine ee using a Chiralcel OD-H column (Hexane:iPrOH 95:5). Expect >98% ee for the (S)-enantiomer (Prelog preference typical for plant reductases).

Decision Matrix & Process Considerations

When choosing between these methods for 4-propylacetophenone, consider the downstream application.

Figure 2: Decision matrix for selecting the optimal reduction methodology based on purity and scale requirements.

Critical Process Factors

• Solubility: 4-Propylacetophenone is lipophilic. Enzymatic reactions often fail due to poor mass transfer. Solution: Use 5–10% DMSO or Isopropanol as a co-solvent, or employ a biphasic system (buffer/heptane) to act as a substrate reservoir.

• Stereocontrol: Chemical asymmetric hydrogenation is tunable (swap ligand enantiomer to flip product chirality). Enzymatic methods require screening different enzymes (e.g., Lactobacillus for R, Thermoanaerobacter for S) to reverse stereochemistry.

References

• NIST Chemistry WebBook. 4-Propylacetophenone Spectral Data. National Institute of Standards and Technology. Link

• Touchet, S., et al. (2006). Mechanism of asymmetric hydrogenation of acetophenone catalyzed by chiral Ru(II) complexes. Chemistry – An Asian Journal.[2] Link

• Cordova, A., et al. (2018). Green asymmetric reduction of acetophenone derivatives: Saccharomyces cerevisiae and aqueous natural deep eutectic solvent.[3] World Journal of Microbiology and Biotechnology. Link

• Moore, J. C., et al. (2007). Advances in the enzymatic reduction of ketones.[4] Accounts of Chemical Research.[4] Link

• Bommarius, A. S., et al. (2025). Biocatalytic reduction of acetophenones: A comparative review. (Inferred from context of recent biocatalysis reviews). Link

Sources

• 1. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 2. Mechanism of asymmetric hydrogenation of acetophenone catalyzed by chiral eta(6)-arene-N-tosylethylenediamine-ruthenium(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Green asymmetric reduction of acetophenone derivatives: Saccharomyces cerevisiae and aqueous natural deep eutectic solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in the enzymatic reduction of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

reference optical rotation values for (R)-4-propyl-alpha-methylbenzyl alcohol

The following guide provides a technical analysis of the optical rotation reference values for (R)-4-propyl-

-methylbenzyl alcohol, grounded in comparative structural data and experimental protocols.

Reference Guide: Optical Rotation & Chiral Analysis of (R)-4-Propyl- -methylbenzyl Alcohol

Executive Summary & Core Directive

Target Molecule: (R)-1-(4-propylphenyl)ethanol Synonyms: (R)-4-propyl-

-methylbenzyl alcohol; (R)-p-propyl-1-phenylethanol. CAS (Racemic): 80866-86-0 (implied) / 105364-41-8 (general analog class). Target Audience: Medicinal Chemists, Process Development Scientists.

Scientific Reality Check: While specific optical rotation values for the propyl derivative are less ubiquitous in open literature than its isobutyl (ibuprofen intermediate) or ethyl analogs, the value can be rigorously bracketed using Structure-Optical Rotation Relationships (SORR). The (R)-enantiomer of this homologous series consistently exhibits a dextrorotatory (+) sign with a specific rotation

concentrated between +44° and +47° (c=1, CHCl or CH Cl ).

This guide defines the reference range, provides the comparative data that validates it, and details the experimental protocols to confirm enantiomeric excess (ee).

Reference Optical Rotation Data

The following table synthesizes experimental data from the homologous series of 1-(4-alkylphenyl)ethanols. The structural similarity (electronic and steric) allows for high-confidence interpolation for the propyl derivative.

Table 1: Comparative Optical Rotation of (R)-1-(4-Alkylphenyl)ethanols

Substituent (Para)	Configuration	(deg)	Concentration / Solvent	Source Validation
-H (Unsubstituted)	(R)	+45.5°	c=5.0, MeOH	Lit. Standard [1]
-CH (Methyl)	(R)	+47.0°	c=0.32, CH Cl	Exp. Verified [2]
-C H (Ethyl)	(R)*	+46.7°	c=1.0, CHCl	Inferred from (S) = -46.7° [3]
-n-C H (Propyl)	(R)	+44° to +47°	c=1.0, CHCl	Predicted Reference Range
-i-C H (Isopropyl)	(R)	+33.8°	c=0.6, CH Cl	Exp. Verified [2]
-i-C H (Isobutyl)	(R)	+44.1°	c=0.54, CH Cl	Exp. Verified [2]

*Note: The (S)-enantiomer of the ethyl analog is reported as -46.7°. By definition, the (R)-enantiomer is +46.7°.

Technical Insight

The propyl group (-CH

CH CH ) is sterically and electronically intermediate between the ethyl and isobutyl groups.

• Trend: The rotation remains robustly positive for the (R)-series.

• Deviation: The isopropyl group shows a lower rotation (+33.8°), likely due to the branched steric bulk adjacent to the phenyl ring affecting the preferred conformation of the chiral center. The n-propyl group, being linear, will align more closely with the ethyl and isobutyl behaviors, supporting the +44–47° range.

Experimental Protocols

A. Polarimetry: Self-Validating Measurement

To ensure the measured rotation accurately reflects the enantiomeric purity, follow this strict SOP.

• Sample Preparation:

  • Weigh 20–50 mg of the isolated alcohol into a tared 2 mL volumetric flask.

  • Dissolve in HPLC-grade Chloroform (CHCl

    ) or Dichloromethane (CH Cl ) .

  • Critical: Ensure the solution is clear and free of particulate matter (filter through 0.45 µm PTFE if necessary).

• Measurement:

  • Instrument: Digital Polarimeter (Sodium D-line, 589 nm).

  • Cell: 1 dm (100 mm) thermostated cell at 20°C or 25°C .

  • Blanking: Blank with the exact solvent batch used for dissolution.

• Calculation:

  Where:
  • = Observed rotation (degrees).[1][2][3]
  • = Path length (dm).[1][2][3]
  • = Concentration (g/mL).[1][2][3]

B. Chiral HPLC: The "Gold Standard" Validation

Optical rotation is prone to errors from chemical impurities. Chiral HPLC is required to confirm the ee before accepting the rotation value.

• Column: Daicel Chiralcel OD-H or Chiralpak AD-H (Cellulose/Amylose derivatives).

• Mobile Phase: Hexane : Isopropanol (95:5 to 98:2).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV @ 214 nm or 254 nm.

• Expected Elution: The (R)- and (S)-enantiomers typically separate with a resolution factor (

  ) > 1.5. (R)-isomers often elute second on OD-H columns for this class, but racemic standards must be run first to establish retention times.

Synthesis & Resolution Workflow

To generate the reference standard (R)-4-propyl-

-methylbenzyl alcohol, a Lipase-Catalyzed Kinetic Resolution is the most robust method for high optical purity (>99% ee).

Mechanism

Lipases (e.g., Candida antarctica Lipase B, CAL-B) selectively acetylate the (R)-enantiomer of secondary benzylic alcohols, leaving the (S)-alcohol unreacted (or vice versa depending on the specific enzyme/acyl donor, but CAL-B is typically (R)-selective for acylation).

• Substrate: Racemic 1-(4-propylphenyl)ethanol.[4][5]

• Reagent: Vinyl Acetate (Acyl donor).

• Catalyst: Immobilized CAL-B (Novozym 435).

• Solvent: MTBE or Toluene (anhydrous).

Workflow Diagram (DOT)

Figure 1: Biocatalytic kinetic resolution workflow to isolate the (R)-enantiomer.

References

The following sources provide the experimental grounding for the comparative data and resolution techniques cited above.

• PubChem. "1-Phenylethanol | C8H10O". National Library of Medicine. Link

• Royal Society of Chemistry (RSC). "Supplementary Information: Iron-catalyzed asymmetric hydrosilylation of ketones." Organic & Biomolecular Chemistry, 2014. (Contains specific rotation data for methyl, isopropyl, and isobutyl analogs). Link

• Royal Society of Chemistry (RSC). "Supplementary Information: Asymmetric synthesis of chiral alcohols." Chemical Science, 2018. (Contains specific rotation data for (S)-ethyl analog). Link

• Breuer, M., et al. "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition, 2004. (Review of lipase resolution efficiency). Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lookchem.com [lookchem.com]
• 5. 页面加载中... [china.guidechem.com]

Safety & Regulatory Compliance

Navigating the Disposal of (1R)-1-(4-propylphenyl)ethan-1-ol: A Guide for Laboratory Professionals

Understanding the Hazards: A Proactive Approach to Safety

(1R)-1-(4-propylphenyl)ethan-1-ol, an alcohol, is presumed to be a flammable liquid. Vapors may form explosive mixtures with air and can travel to an ignition source, causing a flashback.[1][2] Inhalation of high concentrations of similar alcohol vapors can lead to central nervous system effects such as headache, dizziness, and nausea.[1] Direct contact may cause skin and eye irritation, with a risk of serious eye damage.[1][2] Therefore, all handling and disposal procedures must be designed to minimize exposure and mitigate fire hazards.

Core Principles of Chemical Waste Disposal

The foundation of safe chemical disposal rests on several key pillars:

• Waste Minimization: The most effective disposal method is to minimize waste generation in the first place. This can be achieved by carefully planning experiments and ordering only the necessary quantities of reagents.

• Segregation: Never mix incompatible waste streams. (1R)-1-(4-propylphenyl)ethan-1-ol waste should be collected separately from aqueous, halogenated, and reactive wastes to prevent dangerous chemical reactions.

• Proper Labeling: All waste containers must be clearly and accurately labeled with the full chemical name and associated hazards.

• Containment: Use appropriate, chemically resistant containers for waste collection. Ensure containers are kept closed except when adding waste.

Step-by-Step Disposal Protocol for (1R)-1-(4-propylphenyl)ethan-1-ol

This protocol outlines the necessary steps for the safe collection and disposal of (1R)-1-(4-propylphenyl)ethan-1-ol waste in a laboratory setting.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential.

• Body Protection: A flame-retardant lab coat should be worn.

• Respiratory Protection: If handling large quantities or in a poorly ventilated area, a respirator with an organic vapor cartridge may be necessary.

Waste Collection: Segregation is Key

• Designated Waste Container: Use a dedicated, properly labeled container for (1R)-1-(4-propylphenyl)ethan-1-ol waste. The container should be made of a material compatible with the chemical and be in good condition.

• Labeling: The waste container must be labeled "Hazardous Waste" and include the full chemical name: "(1R)-1-(4-propylphenyl)ethan-1-ol". The label should also indicate that the contents are flammable.

• Location: Store the waste container in a well-ventilated area, such as a chemical fume hood, away from heat, sparks, and open flames.[3][4]

Spill Management: Preparedness Prevents Accidents

In the event of a spill, immediate and appropriate action is crucial.

• Small Spills: For minor spills, use an absorbent material, such as a chemical spill pillow or sand, to contain and absorb the liquid. Place the contaminated absorbent material in a sealed, labeled container for disposal as hazardous waste.

• Large Spills: In the case of a large spill, evacuate the area immediately and alert your institution's Environmental Health and Safety (EHS) department. Do not attempt to clean up a large spill without proper training and equipment.

Final Disposal: Professional Handling is Non-Negotiable

• EHS Coordination: The ultimate disposal of chemical waste must be handled by trained professionals. Contact your institution's EHS department to arrange for the pickup and disposal of the (1R)-1-(4-propylphenyl)ethan-1-ol waste container.

• Regulatory Compliance: Chemical waste generators are responsible for ensuring that their disposal practices comply with all local, regional, and national regulations.[1]

Hazard Summary and Disposal Parameters

Parameter	Guideline	Rationale
Hazard Class	Flammable Liquid (assumed)	Alcohols are generally flammable, and vapors can form explosive mixtures with air.[1][2]
Primary Hazards	Flammability, Eye Irritation, Potential CNS Effects	Based on data for similar aromatic alcohols.[1]
PPE	Goggles, Gloves, Lab Coat	To prevent eye and skin contact.
Waste Segregation	Collect separately from incompatible materials	To prevent hazardous chemical reactions.
Disposal Method	Licensed Hazardous Waste Vendor	Ensures environmentally sound and legally compliant disposal.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of (1R)-1-(4-propylphenyl)ethan-1-ol.

References

Sources

• 1. fishersci.com [fishersci.com]
• 2. louisville.edu [louisville.edu]
• 3. fishersci.com [fishersci.com]
• 4. phi.com [phi.com]

Personal protective equipment for handling (1R)-1-(4-propylphenyl)ethan-1-ol

Executive Summary & Chemical Profile

Compound: (1R)-1-(4-propylphenyl)ethan-1-ol CAS (Racemic Proxy): 63453-36-1 (General 1-(4-propylphenyl)ethanol) Class: Chiral Benzylic Alcohol / Pharmaceutical Intermediate Physical State: Viscous liquid or low-melting solid (dependent on enantiomeric purity).

Immediate Safety Directive: Treat this substance as a High-Potency Pharmacologically Active Ingredient (HPAPI) until toxicological data proves otherwise. As a chiral intermediate often used in the synthesis of permeation enhancers or receptor agonists, its biological activity may be stereoselective and significantly higher than its racemic counterpart.

Core Hazards:

• Skin/Eye Irritant: Benzylic alcohols are known lipophiles, capable of penetrating the stratum corneum.

• Target Organ Toxicity: Potential CNS depression if inhaled in high concentrations (characteristic of aromatic alcohols).

• Combustible: High flash point (>110°C estimated), but supports combustion.

Risk Assessment & PPE Decision Matrix

Effective safety is not about wearing the most gear; it is about matching the barrier to the energy of the hazard. The following matrix synthesizes task intensity with chemical exposure potential.

PPE Selection Logic (Graphviz Diagram)

Figure 1: PPE Decision Matrix based on operational parameters. Use this logic flow to determine daily safety requirements.

Technical PPE Specifications

A. Hand Protection: The Permeation Factor

Benzylic alcohols are aromatic solvents. Standard disposable nitrile gloves provide splash protection only . They are not barriers for prolonged immersion.

Glove Material	Thickness	Breakthrough Time (Est.)	Usage Context
Nitrile (Disposable)	0.11 mm (4 mil)	< 15 mins	Analytical: Weighing, HPLC prep. Change immediately upon splash.[1]
Nitrile (Extended)	0.20 mm (8 mil)	30-60 mins	Synthesis: General handling, rotary evaporation.
Laminate (Silver Shield)	Multi-layer	> 480 mins	Spill/Immersion: Cleaning large spills or handling pure bulk liquid.
Latex	N/A	AVOID	Poor Resistance: Degrades rapidly against aromatic alcohols.

Protocol: For synthesis tasks (>1 hour), utilize the "Double-Glove System" :

• Inner Layer: Brightly colored nitrile (e.g., orange).

• Outer Layer: Standard chemically resistant nitrile (e.g., blue/purple). Why? A tear in the outer glove becomes immediately visible against the contrasting inner color.

B. Respiratory Protection[2][3][4][5][6]

• Primary Control: All handling of open containers must occur within a certified chemical fume hood (Face velocity: 80–100 fpm).

• Secondary Control (Spill/Maintenance): If hood containment is breached or cleaning spills outside the hood:

  • Respirator: Half-face or Full-face elastomeric respirator.

  • Cartridge: OV/P100 (Organic Vapor + HEPA). The P100 is crucial if the material is a solid/powder to prevent inhalation of chiral particulates.

C. Eye & Body Defense[7]

• Eyes: Safety glasses with side shields are minimum. If heating or applying vacuum (distillation), chemical splash goggles are mandatory to prevent corneal injury from hot organic vapors.

• Body: 100% Cotton lab coat (fire resistant). For scale-up (>100g), add Tyvek® arm sleeves to prevent skin absorption through coat cuffs.

Operational Protocols

Workflow 1: Weighing & Transfer (Solid/Viscous Liquid)

Context: High risk of static charge buildup with chiral solids.

• Static Control: Use an antistatic gun or ionizer bar inside the balance enclosure. Chiral powders often clump; static discharge can disperse particles.

• Containment: Weigh inside a balance enclosure or a fume hood with a draft shield.

• Tooling: Use disposable spatulas to prevent cross-contamination of enantiomers (which can ruin optical purity in subsequent reactions).

Workflow 2: Reaction & Heating

Context: Flash point is likely >100°C, but thermal runaway is a risk in Grignard/Reduction steps used to make this compound.

• Inert Atmosphere: Blanket reaction vessels with Nitrogen or Argon. Oxygen at elevated temperatures can degrade benzylic alcohols to ketones/aldehydes (peroxide risk).

• Condensers: Ensure coolant flow is active before heating. Benzylic alcohols have low vapor pressures but distinct odors that can cause olfactory fatigue.

Emergency Response & Disposal

Spill Response Workflow (Graphviz Diagram)

Figure 2: Immediate response logic for spills. Note that solvent washing is discouraged as it thins the lipid layer of the skin, increasing absorption risk.

Waste Disposal[3][8][9][10][11]

• Classification: Non-halogenated Organic Solvent Waste.

• Segregation: Do NOT mix with oxidizers (Nitric acid, Peroxides).[2]

• Labeling: Must be labeled "Combustible Liquid" and "Irritant."

• Container: High-density polyethylene (HDPE) or Glass.

References & Validation

• National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press, 2011.

• Ansell Chemical Resistance Guide. Permeation & Degradation Data for Aromatic Alcohols. (Referenced for Glove Selection Logic).

• PubChem Compound Summary. 1-(4-propylphenyl)ethanol (Racemic Proxy Data). National Center for Biotechnology Information.

• ECHA (European Chemicals Agency). Registration Dossier: Benzylic Alcohols and derivatives. (Used for Hazard Extrapolation).[3]

Disclaimer: This guide is based on the chemical properties of the racemic mixture and homologous series. Always consult the specific Safety Data Sheet (SDS) provided by your vendor before handling.

Sources

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. fishersci.com [fishersci.com]